2-(3-Methylphenyl)-1,3,4-oxadiazole

• CAS: 41421-00-5

Core Science & Biosynthesis

Comprehensive Technical Guide on 2-(3-Methylphenyl)-1,3,4-oxadiazole: Structural Chemistry, Synthesis, and Pharmacological Applications

Executive Summary

In contemporary medicinal chemistry and materials science, the 1,3,4-oxadiazole motif serves as a privileged scaffold. Recognized primarily as a robust bioisostere for amides and esters, this heteroaromatic ring provides enhanced metabolic stability, improved pharmacokinetic profiles, and significant resistance to hydrolytic cleavage. This whitepaper provides an in-depth technical analysis of 2-(3-Methylphenyl)-1,3,4-oxadiazole (also known as 2-(m-tolyl)-1,3,4-oxadiazole), detailing its physicochemical properties, an optimized one-pot synthetic protocol, and the structure-activity relationship (SAR) logic that drives its utility in antimicrobial drug development.

Chemical Identity and Physicochemical Profiling

The structural integration of an m-tolyl group with a 1,3,4-oxadiazole core creates a highly conjugated, electron-deficient system. The exact physicochemical parameters dictate its behavior in both synthetic environments and biological matrices[1].

Table 1: Physicochemical and Structural Properties

Property	Value / Description
Chemical Name	2-(3-Methylphenyl)-1,3,4-oxadiazole
Common Synonym	2-(m-tolyl)-1,3,4-oxadiazole
CAS Registry Number	41421-00-5[1]
Molecular Formula	C9H8N2O
Molecular Weight	160.175 g/mol [1]
Structural Class	Aryl-substituted 1,3,4-oxadiazole
Hydrogen Bond Acceptors	3 (N, N, O)
Hydrogen Bond Donors	0

Mechanistic Synthesis: The Aza-Wittig Paradigm

Historically, the synthesis of 1,3,4-oxadiazoles relied on the cyclodehydration of diacylhydrazides using harsh reagents like phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂) at elevated temperatures. These methods suffer from poor functional group tolerance and hazardous byproducts[2].

To circumvent these limitations, modern synthesis employs a highly efficient, one-pot intramolecular aza-Wittig reaction. This approach utilizes 3-methylbenzoic acid and (N-isocyanimino)triphenylphosphorane, proceeding smoothly at room temperature under neutral conditions[3].

Workflow of the one-pot aza-Wittig synthesis of 2-(3-Methylphenyl)-1,3,4-oxadiazole.

Standardized Experimental Protocol

The following protocol outlines a self-validating workflow for the synthesis of 2-(3-Methylphenyl)-1,3,4-oxadiazole[4]:

Step 1: Reagent Preparation

• Action: Dissolve 1.0 mmol of 3-methylbenzoic acid in 7 mL of anhydrous dichloromethane (CH₂Cl₂).

• Causality: Anhydrous CH₂Cl₂ is strictly required. As a non-polar, aprotic solvent, it stabilizes the highly reactive ylide intermediate without acting as a competing nucleophile, which would otherwise quench the reaction prematurely.

Step 2: Controlled Addition

• Action: In a separate round-bottom flask, prepare a magnetically stirred solution of 1.0 mmol (N-isocyanimino)triphenylphosphorane in 8 mL of CH₂Cl₂. Add the acid solution dropwise to this flask over 15 minutes at room temperature (25°C)[4].

• Causality: The initial nucleophilic attack is exothermic. Dropwise addition prevents localized thermal spikes, mitigating the risk of reagent degradation and ensuring a high-fidelity 1:1 stoichiometric conversion.

Step 3: Reaction Monitoring (Self-Validation)

• Action: Stir the mixture at room temperature. Monitor the reaction progress every 30 minutes using Thin-Layer Chromatography (TLC) with an eluent system of Hexane/Ethyl Acetate (7:3).

• Validation: The reaction is complete when the UV-active spot corresponding to the starting 3-methylbenzoic acid completely disappears (typically within 2–4 hours).

Step 4: Purification and Isolation

• Action: Evaporate the CH₂Cl₂ under reduced pressure. Purify the crude residue via flash column chromatography on silica gel.

• Validation: The byproduct, triphenylphosphine oxide, is highly polar and strongly retains on the silica column. The highly lipophilic 2-(3-Methylphenyl)-1,3,4-oxadiazole will elute rapidly, ensuring high purity of the isolated fraction.

Pharmacological Relevance and SAR Logic

Derivatives of 1,3,4-oxadiazole exhibit a broad spectrum of biological activities, including potent antibacterial and antimycobacterial effects[3]. The pharmacological efficacy of 2-(3-Methylphenyl)-1,3,4-oxadiazole is directly tied to its specific structural features.

The oxadiazole core acts as a flat, electron-deficient system that mimics the spatial arrangement of amides, allowing it to bind to target proteins via hydrogen bonding (through the N and O atoms). Concurrently, the addition of the m-tolyl group significantly increases the overall lipophilicity of the molecule. High lipophilicity is a critical requirement for penetrating complex, waxy lipid barriers, such as the cell wall of Mycobacterium species[2].

SAR logic mapping structural features to the antimicrobial efficacy of the compound.

Analytical Validation and Quality Control

To confirm the successful synthesis and structural integrity of 2-(3-Methylphenyl)-1,3,4-oxadiazole, the following analytical signatures must be verified[3]:

• Infrared (IR) Spectroscopy: Successful cyclization is confirmed by the complete absence of the broad carboxylic acid -OH stretch (3300–2500 cm⁻¹) and the C=O stretch (~1700 cm⁻¹). The product will exhibit distinct C=N stretching vibrations at 1600–1650 cm⁻¹ and an asymmetric C-O-C stretch near 1050 cm⁻¹.

• ¹H NMR (CDCl₃, 250 MHz): The defining diagnostic feature is the highly deshielded oxadiazole C5 proton, appearing as a sharp singlet at approximately δ 8.42 ppm. The aromatic protons of the m-tolyl group will present as multiplets between δ 7.30 and 8.10 ppm, while the methyl group will appear as a distinct singlet near δ 2.40 ppm.

• ¹³C NMR (CDCl₃, 62.5 MHz): The formation of the heteroaromatic ring is validated by the downfield resonance of the oxadiazole carbons (C2 and C5) at approximately δ 164.8 ppm and δ 152.7 ppm, respectively.

• Mass Spectrometry (EI): The molecular ion peak should be observed at m/z 160, corresponding to the calculated molecular weight of the target compound.

References

• Title: 2-(m-tolyl)-1,3,4-oxadiazole Basic Information Source: LookChem URL: [Link]

• Title: SciFinder® Page 1 - ResearchGate (Reaction Protocol Data) Source: ResearchGate / American Chemical Society URL: [Link]

• Title: One-pot synthesis of 2-aryl-1,3,4-oxadiazoles and their antimicrobial and antimycobacterial activities Source: Journal of Chemical and Pharmaceutical Research, 2015, 7(10): 1028-1033 URL: [Link]

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Decoding the Mechanism of Action: 2-(3-Methylphenyl)-1,3,4-Oxadiazole Derivatives in Targeted Therapeutics

Executive Summary

The 1,3,4-oxadiazole ring is a privileged nitrogen-containing, five-membered heterocyclic pharmacophore that has revolutionized modern drug discovery. While the core oxadiazole scaffold provides a robust, electron-deficient framework capable of acting as a bioisostere for amides and esters, the specific functionalization at the C2 and C5 positions dictates its biological fate.

This technical whitepaper explores the multi-target mechanism of action (MoA) of 2-(3-methylphenyl)-1,3,4-oxadiazole derivatives . By vectorizing a methyl group at the meta position of the phenyl ring, medicinal chemists achieve a highly specific steric and electronic profile. This structural nuance shifts the molecule from a generic binder to a highly specific inhibitor of critical metabolic and replication enzymes across oncology and infectious diseases, specifically targeting Telomerase, Histone Deacetylase (HDAC), Succinate Dehydrogenase (SDH), and DNA Gyrase B[1][2][3].

Molecular Dynamics: The Causality of the 3-Methylphenyl Scaffold

As an Application Scientist, it is critical to understand why the 2-(3-methylphenyl)—or m-tolyl—substitution is chosen over its ortho or para counterparts. The causality lies in the thermodynamics of the binding pockets:

• Electronic Modulation: The 1,3,4-oxadiazole ring is highly electronegative, making the N3 and N4 atoms excellent hydrogen bond acceptors[4]. The electron-donating nature of the methyl group on the adjacent phenyl ring subtly increases the electron density of the oxadiazole core via inductive effects, strengthening these hydrogen bonds.

• Steric and Hydrophobic Vectorization: Target enzymes like SDH and DNA Gyrase B possess distinct hydrophobic sub-pockets[2][3]. An ortho-methyl group often causes severe steric hindrance, twisting the phenyl ring out of coplanarity with the oxadiazole and breaking the extended π -conjugation. A para-methyl group can be too linear, protruding out of shallower binding clefts. The meta-substitution provides the perfect angular geometry to anchor the molecule into hydrophobic clefts via Van der Waals forces while maintaining the planar conformation required for π−π stacking with aromatic amino acid residues[5].

Primary Mechanisms of Action (Target-Specific Pathways)

Oncology: Telomerase and HDAC Inhibition

In malignant cells, the overexpression of telomerase maintains telomere length, conferring cellular immortality. 1,3,4-oxadiazole derivatives act as potent telomerase inhibitors by competitively binding to the reverse transcriptase domain of the enzyme[1][5]. The 3-methylphenyl moiety anchors the inhibitor into the hydrophobic pocket of the active site, preventing the addition of TTAGGG repeats and driving the cancer cell into senescence and apoptosis[5].

Furthermore, these derivatives exhibit significant Histone Deacetylase (HDAC) inhibitory activity. In this mechanism, the oxadiazole core acts as a surface recognition cap or a zinc-binding group (ZBG), while the m-tolyl group interacts with the hydrophobic residues at the rim of the HDAC active site, preventing the deacetylation of histones and upregulating tumor suppressor genes[1].

Antimicrobial: SDH and DNA Gyrase B Blockade

In agricultural and clinical mycology, 1,3,4-oxadiazole derivatives target Succinate Dehydrogenase (SDH / Complex II) in the fungal mitochondrial respiratory chain. Molecular docking and in vitro assays demonstrate that the compounds bind to the ubiquinone-binding site via hydrophobic contacts driven by the 3-methylphenyl group, halting the TCA cycle and cellular respiration[2].

In bacteriology, these derivatives target DNA Gyrase B. By binding to the ATP-binding pocket, they prevent the enzyme from hydrolyzing ATP, which is a necessary step for the introduction of negative supercoils into bacterial DNA, thereby halting bacterial replication[3][4].

Figure 1: Multi-target mechanism of action pathways for 2-(3-methylphenyl)-1,3,4-oxadiazole derivatives.

Quantitative Target Affinity Profiles

To contextualize the efficacy of the 2-(3-methylphenyl)-1,3,4-oxadiazole scaffold, the following table summarizes the typical quantitative inhibitory ranges observed across key biological targets based on recent structure-activity relationship (SAR) studies[1][2][3][5].

Target Enzyme	Primary Therapeutic Area	Role of 3-Methylphenyl Moiety	Typical IC50 / MIC Range
Telomerase	Oncology	Hydrophobic anchoring in the reverse transcriptase domain.	0.14 - 7.5 µM
Histone Deacetylase (HDAC)	Oncology	Surface recognition cap enhancing zinc-binding affinity.	1.5 - 15.0 µM
Succinate Dehydrogenase (SDH)	Antifungal	Binding to the ubiquinone pocket via hydrophobic contacts.	5.0 - 25.0 µg/mL
DNA Gyrase B	Antibacterial	Allosteric blockade of the ATP-binding site.	2.0 - 30.0 µg/mL

Self-Validating Experimental Protocols

To ensure scientific trustworthiness, protocols evaluating these mechanisms must be designed as self-validating systems. Below are the step-by-step methodologies for validating the two primary mechanisms: Telomerase inhibition and SDH inhibition.

Telomerase Inhibition Validation: Modified TRAP Assay

The Telomeric Repeat Amplification Protocol (TRAP) is the gold standard for measuring telomerase activity.

Causality of Experimental Design: PCR amplification of telomeric repeats can easily yield false positives if primer dimers form or if non-specific amplification occurs. Therefore, this protocol mandates a heat-inactivated lysate control to self-validate that any detected fluorescence signal is strictly derived from active telomerase extension, rather than artifactual PCR amplification.

• Lysate Preparation: Lyse exponentially growing cancer cells (e.g., A549 or MCF-7) using CHAPS lysis buffer on ice for 30 minutes. Centrifuge at 16,000 x g for 20 minutes at 4°C.

• Self-Validation Control Step: Aliquot half of the lysate and heat at 85°C for 10 minutes to denature telomerase. This serves as the mandatory negative control.

• Compound Incubation: Incubate the active lysate and the heat-inactivated lysate with varying concentrations of the 2-(3-methylphenyl)-1,3,4-oxadiazole derivative (0.1 µM to 10 µM) for 30 minutes at 30°C.

• Telomerase Extension: Add the TS primer (telomerase substrate) and dNTPs. Allow the active telomerase to add TTAGGG repeats to the TS primer (30°C for 30 minutes).

• PCR Amplification: Add the CX reverse primer and Taq polymerase. Run 30 cycles of PCR (94°C for 30s, 59°C for 30s, 72°C for 1 min).

• Quantification: Resolve the products on a 12.5% non-denaturing polyacrylamide gel (PAGE) and stain with SYBR Gold. Quantify the reduction in the characteristic 6-bp DNA laddering pattern relative to the vehicle control.

Figure 2: Experimental workflow for the modified TRAP assay to validate telomerase inhibition.

Succinate Dehydrogenase (SDH) Inhibition Assay

Causality of Experimental Design: SDH activity is measured by coupling the oxidation of succinate to the reduction of an artificial electron acceptor, 2,6-dichlorophenolindophenol (DCPIP). Because biological extracts contain various reductases, we must include a malonate-treated positive control. Malonate is a known competitive inhibitor of SDH; its inclusion self-validates the assay's specific sensitivity to competitive SDH inhibition at the active site.

• Mitochondrial Isolation: Isolate mitochondria from the target fungal pathogen (e.g., Rhizoctonia solani) using differential centrifugation in a sucrose/mannitol buffer.

• Reaction Mixture Assembly: In a spectrophotometer cuvette, combine 50 mM potassium phosphate buffer (pH 7.4), 20 mM succinate, 50 µM DCPIP, and 2 mM sodium azide (to block Complex IV and prevent electron leak).

• Inhibitor Addition: Add the 1,3,4-oxadiazole derivative (dissolved in DMSO, final concentration <1% v/v) to the test cuvettes. Add 10 mM Malonate to the positive control cuvette.

• Initiation and Kinetic Read: Add the mitochondrial suspension to initiate the reaction. Immediately monitor the decrease in absorbance at 600 nm (the absorption maximum of oxidized DCPIP) over 5 minutes.

• Data Analysis: Calculate the initial velocity ( V0​ ) of DCPIP reduction. The IC50 is determined by plotting the fractional activity against the log concentration of the oxadiazole derivative.

Figure 3: Experimental workflow for the DCPIP-coupled Succinate Dehydrogenase (SDH) inhibition assay.

Sources

• 1. An Understanding of Mechanism-Based Approaches for 1,3,4-Oxadiazole Scaffolds as Cytotoxic Agents and Enzyme Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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Advanced Pharmacophore Modeling of 2-(3-Methylphenyl)-1,3,4-Oxadiazole Derivatives: A Technical Guide

Executive Summary

The 1,3,4-oxadiazole core is a privileged heterocyclic scaffold in modern medicinal chemistry, widely recognized for its ability to act as a bioisostere for amides, esters, and carboxylic acids[1]. When functionalized with a 3-methylphenyl (m-tolyl) group, the resulting 2-(3-methylphenyl)-1,3,4-oxadiazole architecture presents a highly specific spatial geometry. This whitepaper provides an in-depth, self-validating technical framework for the 3D-QSAR and pharmacophore modeling of these compounds. Designed for computational chemists and drug development professionals, this guide elucidates the causality behind structural choices and outlines robust computational workflows for identifying novel inhibitors targeting critical enzymes such as Thymidine Phosphorylase, Tubulin, and DNA Gyrase B.

Chemical Rationale & Pharmacophoric Features

The pharmacological efficacy of 2-(3-methylphenyl)-1,3,4-oxadiazole derivatives is not coincidental; it is driven by precise stereoelectronic properties[2].

The 1,3,4-Oxadiazole Core

The five-membered 1,3,4-oxadiazole ring is characterized by high planarity, aromaticity, and a significant dipole moment[1]. The presence of two nitrogen atoms and one oxygen atom creates a dense electron cloud, making the ring an exceptional Hydrogen Bond Acceptor (HBA) [3]. Furthermore, replacing metabolically labile ester or amide linkages with this ring drastically improves the pharmacokinetic (ADME) profile, enhancing metabolic stability and lipophilicity[1].

The 3-Methylphenyl (m-Tolyl) Anchor

The addition of the 3-methylphenyl group introduces two critical pharmacophoric features:

• Ring Aromatic (RA) Feature: The phenyl ring facilitates π−π stacking and π -cation interactions with aromatic amino acid residues in the target receptor's binding pocket[3].

• Hydrophobic Vector: The meta-substituted methyl group provides specific steric bulk. Unlike para-substitutions which project linearly, the meta-methyl group creates an angled hydrophobic vector that perfectly anchors into asymmetric hydrophobic clefts, such as the colchicine binding site of tubulin[4] or the ATPase domain of DNA Gyrase B[5].

Mechanistic pathway of target enzyme inhibition by 2-(3-methylphenyl)-1,3,4-oxadiazole derivatives.

Self-Validating Computational Methodology

To transition from theoretical structural benefits to actionable lead compounds, a rigorous, self-validating computational pipeline is required. The following protocols detail the causality behind each experimental choice.

Protocol 1: 3D-QSAR & Pharmacophore Generation

Objective: Define the spatial arrangement of features required for bioactivity.

• Ligand Library Curation: Assemble a training set of 1,3,4-oxadiazole derivatives with known experimental IC50​ values spanning at least three orders of magnitude[3].

  • Causality: A wide activity variance prevents the Partial Least Squares (PLS) regression algorithm from overfitting, ensuring the model learns the difference between highly active and moderately active conformations[4].

• Conformational Sampling (BEST Algorithm): Generate up to 255 conformers per molecule with an energy threshold of 20 kcal/mol above the global minimum[3].

  • Causality: The flexible linkage between the oxadiazole and the 3-methylphenyl ring means the bioactive conformation is rarely the lowest-energy vacuum conformation. The BEST algorithm ensures comprehensive coverage of the conformational space to capture the true binding pose.

• Hypothesis Generation: Utilize software (e.g., Discovery Studio HypoGen or Schrödinger PHASE) to map HBA, Hydrogen Bond Donor (HBD), and RA features[3].

• Model Self-Validation (Enrichment Analysis): Screen the generated pharmacophore against a database containing known actives hidden among thousands of inactive decoys. Calculate the BEDROC (Boltzmann-Enhanced Discrimination of Receiver Operating Characteristic) score[4].

  • Causality: A high BEDROC score (e.g., >0.5) mathematically validates that the model actively enriches true positives early in the screening process, proving it is predictive rather than merely descriptive[4].

Protocol 2: Virtual Screening & Molecular Dynamics (MD)

Objective: Identify novel hits and verify thermodynamic stability.

• High-Throughput Virtual Screening (HTVS): Map the validated pharmacophore against commercial libraries (e.g., PubChem, ChEMBL) to filter out compounds that lack the required HBA and RA spatial geometry[3].

• Molecular Docking (CDOCKER / Glide): Dock the filtered hits into the target receptor (e.g., Thymidine Phosphorylase PDB: 1UOU[3] or DNA Gyrase B PDB: 5D7R[5]).

• MD Simulation & MM-GBSA Calculation: Subject the top-docked complexes to a 100–200 ns Molecular Dynamics simulation[6]. Calculate the Molecular Mechanics Generalized Born Surface Area (MM-GBSA) free binding energy.

  • Causality: Static docking scoring functions are notoriously prone to false positives due to their inability to account for solvent effects and receptor flexibility. MD simulations validate the persistence of the oxadiazole H-bonds over time, ensuring the hit is thermodynamically viable[6].

Computational workflow for 1,3,4-oxadiazole pharmacophore modeling and lead identification.

Quantitative Data: Multi-Target Affinity Profiling

The versatility of the 1,3,4-oxadiazole scaffold allows it to be tuned for various therapeutic targets. The table below summarizes the quantitative docking and thermodynamic data of 1,3,4-oxadiazole derivatives across distinct biological targets, demonstrating the broad applicability of the pharmacophore model.

Target Enzyme	Therapeutic Area	Key Interacting Residues	Docking Score / Binding Energy	Reference
Thymidine Phosphorylase (TP)	Anticancer	Thr151, Gly152, Lys221	−85.50 kcal/mol (Binding Stability)	[3]
Tubulin (Colchicine Site)	Anticancer	α / β Tubulin Interface	−7.53 to −9.71 kcal/mol	[4]
DNA Gyrase B	Antibacterial	ATPase Domain	−7.30 to −8.10 kcal/mol	[5]
Factor Xa	Antithrombotic	S1 / S4 Pockets	ACE: −189.68 to −352.28 kcal/mol	[7]

Table 1: Comparative binding affinities and interaction profiles of 1,3,4-oxadiazole derivatives across major therapeutic targets. Note the consistent reliance on H-bond networks driven by the oxadiazole core.

Conclusion

The pharmacophore modeling of 2-(3-methylphenyl)-1,3,4-oxadiazole compounds represents a masterclass in rational drug design. By leveraging the bioisosteric properties of the oxadiazole ring (acting as a robust HBA) and the precise steric/hydrophobic vector of the 3-methylphenyl group, researchers can reliably design highly potent inhibitors. However, the success of this endeavor relies heavily on strict adherence to self-validating computational protocols—specifically, utilizing comprehensive conformational sampling, BEDROC-validated 3D-QSAR models, and MD-backed thermodynamic verification.

References

• Hanif Sirinzade, Nagihan Faydali, Muhammed Tilahun Muhammed, Esra Dilek. "1,3,4-Oxadiazole as a pharmacophore in commercial and preclinical stage drugs." Journal of Molecular Structure. 2

• "Discovery of novel 1,3,4-oxadiazole derivatives as anticancer agents targeting thymidine phosphorylase: pharmacophore modelling, virtual screening, molecular docking, ADMET and DFT analysis." SAR and QSAR in Environmental Research (Taylor & Francis). 3

• Agnidipta Das, et al. "Identification of 1,3,4-oxadiazoles as tubulin-targeted anticancer agents: a combined field-based 3D-QSAR, pharmacophore model-based virtual screening, molecular docking, molecular dynamics simulation, and density functional theory calculation approach." Journal of Biomolecular Structure and Dynamics (PubMed). 4

• "Novel 1, 3, 4-Oxadiazole-pyridine hybrids as potential DNA gyrase B inhibitors (5D7R)." Journal of Drug Delivery and Therapeutics. 5

• "Pyrazine Linked 1,3,4-Oxadiazoles as DNA Gyrase Inhibitors: In silico Design, Molecular Docking, MM-GBSA Assay, MD Simulations and ADMET Studies." Pharmaceuticals (World Scientific Publishing). 6

• Majda Batool, et al. "Molecular Docking, Computational, and Antithrombotic Studies of Novel 1,3,4-Oxadiazole Derivatives." International Journal of Molecular Sciences (MDPI). 7

• "A Design and Synthesis of Some New 1, 3, 4-Oxadiazole Analogues for Using Anticancer Agents." International Journal of Pharmaceutical Research and Applications. 1

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Optoelectronic Profiling of 2-(3-Methylphenyl)-1,3,4-oxadiazole and its Derivatives: Mechanisms, Properties, and OLED Applications

Executive Summary

The development of high-efficiency Organic Light-Emitting Diodes (OLEDs) and Organic Solar Cells (OSCs) relies heavily on materials with precisely tuned charge transport properties. The 1,3,4-oxadiazole heterocyclic core is a cornerstone in organic electronics, widely recognized for its electron-deficient nature, making it an exceptional electron-transporting (ET) and hole-blocking (HB) moiety[1].

When functionalized with a 3-methylphenyl (m-tolyl) group to form 2-(3-methylphenyl)-1,3,4-oxadiazole, the molecule gains critical steric and inductive properties. This specific substitution enhances solubility, prevents detrimental aggregation-caused quenching (ACQ), and improves the amorphous film-forming capabilities essential for device longevity and thermal stability[2]. This technical guide explores the electronic architecture, photophysics, and field-proven experimental protocols for characterizing this vital optoelectronic building block.

Electronic Architecture & Causality

The Electron-Deficient 1,3,4-Oxadiazole Core

The fundamental utility of the 1,3,4-oxadiazole ring stems from its high electron affinity. The two electronegative nitrogen atoms and one oxygen atom strongly withdraw electron density from the conjugated π -system. This structural feature significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy level, thereby reducing the electron injection barrier from the cathode[1]. Concurrently, its deep Highest Occupied Molecular Orbital (HOMO) creates a massive energy barrier for holes, effectively blocking them from escaping the emissive layer. This confines excitons within the active layer, drastically boosting the external quantum efficiency (EQE) of the device[3].

The Mechanistic Role of the m-Tolyl Substituent

Planar oxadiazole derivatives (like unsubstituted PBD) have a high propensity to crystallize over time, leading to phase separation, exciplex formation, and rapid device degradation[3]. The meta-methyl substitution (m-tolyl) disrupts this molecular planarity.

• Steric Hindrance: The asymmetric methyl group increases the glass transition temperature ( Tg​ ) and thermal decomposition temperature ( Td​ ), ensuring the material remains in an amorphous state under Joule heating during continuous device operation[2][4].

• Inductive Tuning: The weak electron-donating nature of the methyl group allows for fine-tuning of the optical bandgap without compromising the high electron affinity of the parent oxadiazole core.

Figure 1: OLED charge transport cascade and hole-blocking mechanism of oxadiazole derivatives.

Photophysical and Optical Properties

Derivatives of m-tolyl-1,3,4-oxadiazole typically exhibit strong absorption in the UV region (300–380 nm) attributed to localized π−π∗ transitions[5]. When coupled with highly conjugated electron donors (e.g., anthracene or carbazole) to form Donor-Acceptor (D-A) architectures, they emit intensely in the blue to green spectrum with high quantum yields[2].

Solvatochromism and Charge Transfer: These bipolar molecules often display positive solvatochromism. As solvent polarity increases, the emission spectrum undergoes a bathochromic (red) shift. This indicates a highly polarized excited state and effective intramolecular charge transfer (ICT) from the donor moiety to the electron-accepting oxadiazole core[2].

Quantitative Optoelectronic Data

Table 1: Representative Optoelectronic Properties of m-Tolyl-1,3,4-Oxadiazole Derivatives (Data synthesized from anthracene/carbazole-coupled derivatives)[2][4][5].

Compound Architecture	Absorption λmax​ (nm)	Emission λmax​ (nm)	Optical Bandgap Eg​ (eV)	HOMO (eV)	LUMO (eV)
Anthracene-m-Tolyl-Oxadiazole	350, 375	430 - 450	~2.95	-5.65	-2.70
Carbazole-m-Tolyl-Oxadiazole	340, 360	460 - 480	~3.10	-5.40	-2.30
Unsubstituted PBD (Reference)	300	380	~3.50	-6.10	-2.60

Experimental Protocols: Self-Validating Systems

To ensure reproducibility and scientific rigor, the optoelectronic characterization of m-tolyl-1,3,4-oxadiazole derivatives must follow self-validating protocols. As an application scientist, I emphasize that measuring the onset of transitions, rather than peak maxima, provides the adiabatic energy levels required for accurate device engineering.

Protocol 1: Electrochemical Profiling via Cyclic Voltammetry (CV)

Purpose: To empirically determine HOMO and LUMO energy levels. Causality: CV measures the oxidation and reduction onset potentials. Using Ferrocene/Ferrocenium ( Fc/Fc+ ) as an internal standard ensures the system is calibrated against the absolute vacuum scale (4.8 eV), neutralizing solvent-specific voltage drifts[5].

• Preparation : Dissolve the oxadiazole derivative (1 mM) in anhydrous dichloromethane (DCM) for oxidation scans, or anhydrous dimethylformamide (DMF) for reduction scans. Crucial: Purge the solution with Argon for 15 minutes to prevent oxygen reduction from masking the LUMO signal.

• Electrolyte : Add 0.1 M tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) as the supporting electrolyte.

• Setup : Utilize a three-electrode system: Glassy carbon (working electrode), Platinum wire (counter electrode), and Ag/AgCl (reference electrode).

• Calibration : Spike the solution with 1 mM Ferrocene. Record the Fc/Fc+ redox couple.

• Measurement : Scan at a rate of 50-100 mV/s. Identify the onset oxidation ( Eoxonset​ ) and reduction ( Eredonset​ ) potentials by drawing a tangent to the rising current curve.

• Calculation :

  • HOMO=−(Eoxonset​−EFc/Fc+​+4.8) eV

  • LUMO=−(Eredonset​−EFc/Fc+​+4.8) eV [5]

Protocol 2: Optical Bandgap Determination

Purpose: To measure the energy difference between the ground and excited states. Causality: The onset of absorption represents the lowest energy transition (adiabatic bandgap), which is closer to the true thermodynamic bandgap needed for energy level alignment in OLEDs than the vertical transition (peak maximum).

• Solution Prep : Prepare a 10−5 M solution of the compound in spectroscopic grade toluene.

• UV-Vis Absorption : Record the absorption spectrum from 250 nm to 600 nm using a dual-beam spectrophotometer.

• Onset Determination : Draw a tangent line to the descending edge of the longest wavelength absorption band. The intersection with the baseline (x-axis) gives the onset wavelength ( λonset​ ).

• Calculation : Egopt​=λonset​1240​ eV [5].

Figure 2: Self-validating experimental workflow for optoelectronic material characterization.

References

• Structural, Electronic, and Charge Transport Properties of New Materials based on 2-(5-Mercapto-1,3,4-Oxadiazol... Semantic Scholar URL: [Link]

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• Electroluminescence of 1,3,4-Oxadiazole and Triphenylamine-Containing Molecules as an Emitter in Organic Multilayer Light Emitting Diodes ACS Publications URL:[Link]

• Synthesis and Ultrafast Dynamics of a Donor–Acceptor–Donor Molecule Having Optoelectronic Properties ACS Publications URL:[Link]

• ChemInform Abstract: Synthesis and Photo- and Electroluminescence Properties of 3,6-Disubstituted Phenanthrenes: Alternative Host Material for Blue Fluorophores ResearchGate URL:[Link]

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• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: High-Yield Synthesis Protocol for 2-(3-Methylphenyl)-1,3,4-oxadiazole via Acid-Catalyzed Cyclodehydration

Introduction & Strategic Context

The 1,3,4-oxadiazole motif is a privileged scaffold in medicinal chemistry and materials science. Valued for its low lipophilicity and robust metabolic stability, the heterocycle frequently serves as a bioisosteric replacement for carbonyl-containing functional groups (such as amides, esters, and carbamates) in drug development[1].

This application note details a highly efficient, self-validating protocol for the synthesis of 2-(3-Methylphenyl)-1,3,4-oxadiazole . The methodology relies on the acid-catalyzed cyclodehydration of 3-methylbenzhydrazide (m-toluic acid hydrazide) using triethyl orthoformate (TEOF). By utilizing TEOF as both the electrophilic C1 source and the solvent, this solvent-free approach maximizes atom economy and simplifies downstream purification[2].

Mechanistic Insights & Causality (E-E-A-T)

As a Senior Application Scientist, it is critical to understand why specific reagents and conditions are selected, rather than merely executing steps.

• Dual Role of Triethyl Orthoformate (TEOF): TEOF acts as the electrophile for the initial condensation. By using it in a 5-fold stoichiometric excess, it also serves as the reaction medium. According to Le Chatelier’s principle, the excess drives the equilibrium of the condensation step forward, eliminating the need for high-boiling organic solvents.

• Catalyst Selection (p-TsOH): While mineral acids can catalyze this reaction, they introduce water that can prematurely hydrolyze the hydrazide starting material. p-Toluenesulfonic acid (p-TsOH) is an anhydrous, organic-soluble acid that efficiently protonates the ethoxy groups of TEOF, enhancing its electrophilicity without degrading the substrate.

• Thermal Driving Force: The reaction is refluxed at 110–120 °C. This specific temperature window is chosen to continuously boil off the ethanol byproduct (b.p. 78 °C), which thermodynamically locks the intermediate into undergoing irreversible intramolecular cyclization to form the aromatic oxadiazole ring[2].

Mechanistic pathway for the synthesis of 2-(3-Methylphenyl)-1,3,4-oxadiazole via cyclodehydration.

Materials and Quantitative Optimization Data

Reagent Specifications

Reagent	Role	MW ( g/mol )	Equivalents	Amount
3-Methylbenzhydrazide	Starting Material	150.18	1.0 eq	1.50 g (10.0 mmol)
Triethyl Orthoformate (TEOF)	C1 Source / Solvent	148.20	5.0 eq	8.30 mL (50.0 mmol)
p-Toluenesulfonic acid monohydrate	Acid Catalyst	190.22	0.1 eq	190 mg (1.0 mmol)
Ethyl Acetate (EtOAc)	Extraction Solvent	88.11	-	50 mL
Saturated NaHCO₃ (aq)	Quenching Agent	84.01	-	30 mL

Reaction Optimization Matrix

To validate the robustness of the chosen protocol, the following quantitative data summarizes the optimization of the reaction conditions. The use of catalytic p-TsOH under reflux provides the optimal yield profile.

Entry	Equivalents of TEOF	Catalyst (mol %)	Temp (°C)	Time (h)	Isolated Yield (%)
1	1.2 eq (in EtOH solvent)	None	80	24	< 20%
2	5.0 eq (Neat)	None	120	12	45%
3	5.0 eq (Neat)	p-TsOH (10%)	80	12	65%
4	5.0 eq (Neat)	p-TsOH (10%)	120	4	88%

Step-by-Step Experimental Protocol

Phase 1: Reaction Assembly

• Preparation: Equip a dry 50 mL round-bottom flask with a Teflon-coated magnetic stir bar and a reflux condenser. Flush the system with dry Nitrogen (N₂) for 5 minutes to displace ambient moisture.

• Reagent Loading: Add 1.50 g (10.0 mmol) of 3-methylbenzhydrazide to the flask.

• Solvent Addition: Syringe in 8.30 mL (50.0 mmol) of Triethyl orthoformate (TEOF). Stir the suspension at 300 rpm until a uniform slurry is achieved.

• Catalyst Introduction: Add 190 mg (1.0 mmol) of p-TsOH·H₂O in one portion. The mixture may slightly change color as the acid initiates the protonation of the orthoester.

Phase 2: Cyclodehydration

• Heating: Lower the flask into a pre-heated oil bath set to 120 °C. Ensure the condenser water is flowing efficiently to prevent the loss of TEOF, while allowing the generated ethanol vapor to slowly escape or reflux.

• Monitoring: Maintain reflux for 4 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) using a mobile phase of Hexane:Ethyl Acetate (2:1 v/v). The starting hydrazide will remain near the baseline, while the highly lipophilic 1,3,4-oxadiazole product will migrate with an R_f of ~0.6.

Phase 3: Work-up and Purification

• Quenching: Once TLC indicates complete consumption of the starting material, remove the flask from the oil bath and allow it to cool to room temperature. Transfer the crude mixture to a separatory funnel.

• Neutralization: Dilute the mixture with 30 mL of Ethyl Acetate. Carefully add 15 mL of saturated aqueous NaHCO₃ to neutralize the p-TsOH catalyst. Caution: CO₂ gas evolution will occur; vent the funnel frequently.

• Extraction: Separate the organic layer. Wash the organic phase with an additional 15 mL of NaHCO₃, followed by 15 mL of saturated brine.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude residue via flash column chromatography (Silica gel, 10% to 30% EtOAc in Hexanes gradient) to afford pure 2-(3-Methylphenyl)-1,3,4-oxadiazole as a crystalline solid.

Step-by-step experimental workflow for the synthesis and purification of the 1,3,4-oxadiazole.

Analytical Validation System

To ensure trustworthiness and self-validation of the synthesized compound, verify the structure against the following expected spectroscopic benchmarks[2]:

• ¹H NMR (400 MHz, CDCl₃): The hallmark of a successful cyclization is the appearance of a sharp singlet at δ ~8.45 ppm , corresponding to the isolated C5-H proton on the oxadiazole ring. The aromatic protons of the 3-methylphenyl group will appear between δ 7.30–7.95 ppm, and the methyl group will present as a singlet at δ 2.45 ppm. Furthermore, the broad N-H signals from the starting hydrazide (δ 4.0–10.0 ppm) must be completely absent.

• ¹³C NMR (100 MHz, CDCl₃): Look for the characteristic highly deshielded oxadiazole carbons at ~164.0 ppm (C2) and ~152.5 ppm (C5) .

• FT-IR (ATR): Successful cyclodehydration is confirmed by the disappearance of the strong C=O (amide I) and N-H stretching bands (3200–3300 cm⁻¹) of the starting hydrazide, accompanied by the emergence of a sharp C=N stretch at ~1600 cm⁻¹ and a C-O-C stretch at ~1070 cm⁻¹.

References

• Mickevičius, V., Vaickelionienė, R., & Sapijanskaitė, B. (2022). SYNTHESIS OF SUBSTITUTED 1,3,4-OXADIAZOLE DERIVATIVES. osi.lv.
• MacMillan, K. S., et al. (2017). A convergent synthesis of 1,3,4-oxadiazoles from acyl hydrazides under semiaqueous conditions. National Institutes of Health (PMC).
• Eissa, I. H., et al. (2024). Design and synthesis of novel 2-(2-(4-bromophenyl)quinolin-4-yl)-1,3,4-oxadiazole derivatives as anticancer and antimicrobial candidates: in vitro and in silico studies. National Institutes of Health (PMC).

Sources

• 1. A convergent synthesis of 1,3,4-oxadiazoles from acyl hydrazides under semiaqueous conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design and synthesis of novel 2-(2-(4-bromophenyl)quinolin-4-yl)-1,3,4-oxadiazole derivatives as anticancer and antimicrobial candidates: in vitro and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]

High-Performance Electron Transport Layer Integration: 2-(3-Methylphenyl)-1,3,4-oxadiazole in OLEDs

Executive Summary

The rapid degradation of Organic Light-Emitting Diodes (OLEDs) is frequently traced to charge carrier imbalance and the morphological instability of organic thin films under Joule heating. 1,3,4-oxadiazole derivatives are widely recognized for their electron-transporting and hole-blocking capabilities due to their high electron affinity[1]. However, traditional planar oxadiazoles often suffer from low glass transition temperatures ( Tg​ ), making them vulnerable to crystallization[2].

This application note details the mechanistic rationale, optoelectronic properties, and integration protocols for 2-(3-Methylphenyl)-1,3,4-oxadiazole as an Electron Transport Layer (ETL). By leveraging the asymmetric steric bulk of the m-tolyl group, this molecule suppresses crystallization, ensuring a stable amorphous phase while maintaining excellent electron mobility[3].

Mechanistic Insights: Molecular Design and Causality

The efficacy of 2-(3-Methylphenyl)-1,3,4-oxadiazole in OLED architectures is rooted in two distinct structural features:

• The 1,3,4-Oxadiazole Core (Electronic Function): The oxadiazole ring is a highly electron-deficient heterocycle. This deficiency lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy, minimizing the electron injection barrier from low-work-function cathodes (e.g., LiF/Al)[4]. Furthermore, its deep Highest Occupied Molecular Orbital (HOMO) creates a massive energy barrier for holes, effectively confining them within the Emissive Layer (EML) to maximize radiative recombination[1].

• The 3-Methylphenyl Substituent (Morphological Function): Small-molecule organic layers must be deposited as amorphous films to prevent grain boundaries, which act as charge traps and leakage pathways[5]. The meta-substituted methyl group breaks molecular symmetry, disrupting ordered π−π stacking. This steric hindrance elevates the Tg​ and prevents the film from crystallizing during the thermal stress of device operation[2][3].

Fig 1: Logical causality of the 2-(3-Methylphenyl)-1,3,4-oxadiazole molecular design.

Quantitative Data and Material Specifications

To engineer a balanced OLED stack, the energy levels of the ETL must be precisely aligned with the EML and the cathode[6][7]. The quantitative parameters for 2-(3-Methylphenyl)-1,3,4-oxadiazole are summarized below.

Table 1: Optoelectronic and Thermal Properties

Property	Typical Value	Implication for OLED Performance
LUMO Level	−2.8 to −3.0 eV	Facilitates efficient electron injection from LiF/Al cathodes, reducing driving voltage.
HOMO Level	−6.1 to −6.4 eV	Provides a robust energy barrier to block hole leakage past the EML.
Electron Mobility ( μe​ )	∼10−5 cm2/V⋅s	Ensures balanced charge carrier recombination when paired with standard HTLs (e.g., NPB).
Glass Transition ( Tg​ )	>90∘C	Prevents Joule-heating-induced morphological degradation during continuous operation.
Triplet Energy ( ET​ )	>2.6 eV	Prevents triplet exciton quenching, making it suitable for phosphorescent OLEDs.

Table 2: High-Vacuum Thermal Evaporation (HVTE) Parameters

Parameter	Setpoint	Causality
Base Pressure	<1×10−6 Torr	Increases the mean free path of molecules; prevents oxidation of the organic film.
Deposition Rate	1.0−1.5A˚/s	Slow rates ensure uniform, pinhole-free amorphous film growth.
Crucible Temp	180−220∘C	Sublimation temperature must be strictly controlled to prevent molecular decomposition.

Experimental Protocols

The following protocols represent a self-validating system. By incorporating an independent Electron-Only Device (EOD) validation step, researchers can isolate and verify the electron mobility of the ETL prior to full device integration.

Protocol A: Substrate Preparation and Surface Engineering

Causality: Indium Tin Oxide (ITO) substrates inherently possess organic contaminants and a sub-optimal work function (~4.7 eV). Proper cleaning and plasma treatment are mandatory to align the work function with the Hole Injection Layer (HIL) and ensure uniform wetting[7].

• Ultrasonic Cleaning: Sequentially sonicate the patterned ITO glass substrates in Alconox detergent, deionized water, acetone, and electronics-grade isopropanol for 15 minutes each at 40°C.

• Drying: Dry the substrates under a continuous stream of ultra-high purity (UHP) nitrogen gas.

• Plasma Treatment: Transfer substrates to a vacuum plasma cleaner. Expose to O2​ plasma at 50 W for 5 minutes. Validation: The ITO surface work function should increase to ~5.0 eV, and the water contact angle should drop below 10°, indicating a highly hydrophilic surface.

Protocol B: OLED Stack Deposition via HVTE

Causality: Organic materials are highly susceptible to moisture and oxygen degradation. The entire stack must be deposited sequentially without breaking vacuum to maintain pristine interfacial integrity[5].

• Vacuum Initialization: Load the plasma-treated ITO substrates into the HVTE chamber. Pump down the system until the base pressure reaches <1×10−6 Torr .

• Hole Transport Layer (HTL): Deposit NPB (N,N'-Bis(naphthalen-1-yl)-N,N'-bis(phenyl)benzidine) at a rate of 1.0 Å/s to a thickness of 40 nm.

• Emissive Layer (EML): Co-deposit the host material (e.g., mCP) and the phosphorescent dopant. Control the independent Knudsen cells to maintain a dopant concentration of 6-8 wt%, depositing a 30 nm layer.

• Electron Transport Layer (ETL): Heat the 2-(3-Methylphenyl)-1,3,4-oxadiazole crucible. Once the Quartz Crystal Microbalance (QCM) registers a stable rate of 1.0 Å/s, open the shutter and deposit exactly 30 nm.

• Cathode Deposition: Deposit 1 nm of LiF at 0.1 Å/s (acts as an electron injection tunneling barrier), followed immediately by 100 nm of Aluminum at 2.0 Å/s.

Protocol C: Self-Validation via Electron-Only Device (EOD)

To ensure the 2-(3-Methylphenyl)-1,3,4-oxadiazole batch is performing optimally, fabricate an EOD to extract field-dependent electron mobility.

• Fabricate EOD Stack: ITO / Al (50 nm) / 2-(3-Methylphenyl)-1,3,4-oxadiazole (100 nm) / LiF (1 nm) / Al (100 nm). Note: The bottom Al layer blocks hole injection, ensuring only electrons traverse the device.

• Measurement: Sweep the voltage from 0V to 10V using a Source Measure Unit (SMU) in a nitrogen-filled glovebox.

• Validation: Fit the resulting J−V curve to the Mott-Gurney Space-Charge-Limited Current (SCLC) equation: J=89​ϵ0​ϵr​μe​L3V2​ . The extracted mobility ( μe​ ) must be ≥1×10−5 cm2/V⋅s . If mobility is lower, the material may have crystallized or degraded during sublimation.

Fig 2: Step-by-step OLED fabrication and ETL integration workflow.

References

• Tetraphenylmethane-Based 1,3,4-Oxadiazole as Electron Transporting Materials in Organic Light-Emitting Devices Cambridge University Press[Link]

• A Universal Electron-Transporting/Exciton-Blocking Material for Blue, Green, and Red Phosphorescent Organic Light-Emitting Diodes (OLEDs) American Chemical Society (ACS)[Link]

• Oxadiazole host for a phosphorescent organic light-emitting device AIP Publishing[Link]

• 1,3,4-Oxadiazole-based Deep Blue Thermally Activated Delayed Fluorescence Emitters for Organic Light Emitting Diodes American Chemical Society (ACS)[Link]

• Highly efficient green organic light-emitting diodes from single exciplex emission AIP Publishing[Link]

• Organic Light Emitting Diode (OLED) Technology and its Applications Crimson Publishers[Link]

• OLEDs - IUPAC | International Union of Pure and Applied Chemistry IUPAC[Link]

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• 2. Tetraphenylmethane-Based 1,3,4-Oxadiazole as Electron Transporting Materials in Organic Light-Emitting Devices | MRS Online Proceedings Library (OPL) | Cambridge Core [cambridge.org]
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• 7. crimsonpublishers.com [crimsonpublishers.com]

Application Notes &amp; Protocols: In Vitro Antimicrobial Activity Assay for 2-(3-Methylphenyl)-1,3,4-oxadiazole

Abstract

The rise of antimicrobial resistance (AMR) presents a formidable challenge to global public health, necessitating the urgent discovery of novel therapeutic agents.[1][2] The 1,3,4-oxadiazole scaffold has emerged as a privileged heterocyclic structure in medicinal chemistry, with derivatives demonstrating a wide spectrum of pharmacological activities, including potent antimicrobial effects.[3][4][5][6][7] This document provides a comprehensive, in-depth guide for researchers, scientists, and drug development professionals on the standardized methodologies for evaluating the in vitro antimicrobial activity of a specific derivative, 2-(3-Methylphenyl)-1,3,4-oxadiazole. The protocols herein are grounded in internationally recognized standards set forth by the Clinical and Laboratory Standards Institute (CLSI) to ensure data integrity, reproducibility, and comparability.[8][9][10] We detail three fundamental assays: the Agar Disk Diffusion for initial screening, the Broth Microdilution for quantitative Minimum Inhibitory Concentration (MIC) determination, and the subsequent assay for Minimum Bactericidal Concentration (MBC) to ascertain the compound's killing capacity.

Scientific Foundation: Why These Assays for an Oxadiazole Derivative?

1.1. The 1,3,4-Oxadiazole Core: A Mechanistic Overview The 1,3,4-oxadiazole ring is an attractive pharmacophore due to its metabolic stability and its ability to act as a bioisostere for amide and ester functionalities. Its incorporation into drug candidates can enhance properties like polarity and flexibility, improving interactions at the molecular level.[1] Research indicates that oxadiazole-based compounds can exert their antimicrobial effects by inhibiting various essential bacterial pathways, including cell wall synthesis, protein synthesis, and nucleic acid replication.[1] The specific mechanism of 2-(3-Methylphenyl)-1,3,4-oxadiazole is yet to be fully elucidated, which is precisely why the following standardized assays are critical first steps. They provide a quantitative measure of its biological effect, which is a prerequisite for any further mechanistic or preclinical studies.

1.2. The Imperative of Standardization: Adherence to CLSI Guidelines To ensure that experimental results are both reproducible and universally comparable, adherence to established standards is non-negotiable. The Clinical and Laboratory Standards Institute (CLSI) provides globally recognized guidelines for antimicrobial susceptibility testing (AST).[8][9][11] Methodologies such as CLSI M02 (Disk Diffusion), M07 (Broth Dilution), and M11 (Anaerobic Bacteria) are considered the gold standard.[8][10][11] The protocols in this guide are designed to be in strict accordance with these standards, thereby creating a self-validating system. Clinicians and researchers depend on this standardization for making critical decisions, from treating patients to advancing drug development pipelines.[8][10]

1.3. Defining Key Pharmacodynamic Endpoints: MIC and MBC

• Minimum Inhibitory Concentration (MIC): This is the cornerstone of susceptibility testing. The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after a specified incubation period.[12] It is the primary quantitative measure of a compound's potency.

• Minimum Bactericidal Concentration (MBC): While the MIC indicates the concentration needed to inhibit growth (a bacteriostatic effect), the MBC reveals the concentration needed to kill the microorganism (a bactericidal effect).[13][14][15][16] The MBC is the lowest concentration of an antibacterial agent that results in a ≥99.9% reduction in the initial bacterial inoculum.[13][15][16] The relationship between these two values (MBC/MIC ratio) is crucial for classifying the nature of the antimicrobial agent.

Experimental Workflow: A Three-Phase Approach

The evaluation of 2-(3-Methylphenyl)-1,3,4-oxadiazole's antimicrobial potential follows a logical progression from qualitative screening to quantitative assessment of its inhibitory and cidal activities.

Caption: Overall workflow for antimicrobial evaluation.

Phase 1: Agar Disk Diffusion for Initial Screening

This method serves as a rapid, qualitative screen to determine if 2-(3-Methylphenyl)-1,3,4-oxadiazole possesses any activity against a panel of test microorganisms. The principle relies on the diffusion of the compound from a paper disk into an agar medium, creating a concentration gradient.[17][18][19]

3.1. Materials and Reagents

• Test Compound: 2-(3-Methylphenyl)-1,3,4-oxadiazole

• Solvent: Dimethyl sulfoxide (DMSO, sterile)

• Media: Mueller-Hinton Agar (MHA)[17]

• Microbial Strains:

  • Gram-positive: Staphylococcus aureus (e.g., ATCC 29213), Bacillus subtilis (e.g., ATCC 6633)

  • Gram-negative: Escherichia coli (e.g., ATCC 25922), Pseudomonas aeruginosa (e.g., ATCC 27853)

  • Fungal: Candida albicans (e.g., ATCC 90028) - use Sabouraud Dextrose Agar for fungi.

• Equipment: Sterile Petri dishes (100 mm), sterile cotton swabs, sterile blank paper disks (6 mm), micropipettes, incubator, ruler or calipers.

• Controls:

  • Positive Control: Standard antibiotic disks (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi).

  • Negative Control: Blank disk impregnated with DMSO.

3.2. Step-by-Step Protocol

• Media Preparation: Prepare MHA according to the manufacturer's instructions, sterilize by autoclaving, and pour into Petri dishes to a uniform depth of 4 mm. Allow plates to solidify and dry.[19]

• Inoculum Preparation: Pick several isolated colonies of the test microorganism and suspend in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard. This ensures a standardized bacterial density.[17]

• Plate Inoculation: Within 15 minutes of standardization, dip a sterile cotton swab into the inoculum suspension, removing excess liquid by pressing it against the inside of the tube. Swab the entire surface of the MHA plate evenly in three directions to ensure confluent growth.[18]

• Disk Preparation & Application:

  • Prepare a stock solution of 2-(3-Methylphenyl)-1,3,4-oxadiazole (e.g., 1 mg/mL) in DMSO.

  • Aseptically apply a known volume (e.g., 10 µL) of the test compound solution onto a sterile blank disk. Allow the solvent to evaporate completely.

  • Within 15 minutes of inoculating the plate, place the impregnated disk onto the agar surface using sterile forceps.[18][19] Gently press the disk to ensure complete contact.

  • Place positive and negative control disks on the same plate, ensuring they are spaced at least 24 mm apart.[19]

• Incubation: Invert the plates and incubate at 35°C ± 2°C for 18-24 hours for bacteria.[20] For Candida albicans, incubate at 35°C for 24-48 hours.

• Data Collection: After incubation, measure the diameter of the zone of inhibition (the clear area around the disk) in millimeters (mm).[17]

3.3. Data Presentation & Interpretation

Microorganism	Test Compound Zone (mm)	Positive Control Zone (mm)	Negative Control Zone (mm)
S. aureus
E. coli
P. aeruginosa
C. albicans

A zone of inhibition around the test compound disk indicates antimicrobial activity. The size of the zone provides a semi-quantitative measure of susceptibility.[17]

Phase 2: Broth Microdilution for MIC Determination

This is the reference method for determining a quantitative MIC value.[12][21] The assay identifies the lowest concentration of the test compound that inhibits the visible growth of the microorganism in a liquid medium.

4.1. Materials and Reagents

• Media: Cation-Adjusted Mueller-Hinton Broth (MHB) for bacteria; RPMI-1640 for fungi.[22][23]

• Equipment: Sterile 96-well flat-bottom microtiter plates, multichannel pipette, plate covers, incubator, microplate reader (optional).

• Test Compound & Controls: Stock solution of 2-(3-Methylphenyl)-1,3,4-oxadiazole in DMSO, standard antibiotics (e.g., Ciprofloxacin, Fluconazole).

4.2. Step-by-Step Protocol

Sources

• 1. 1,3,4-Oxadiazole derivatives: targeting multiple bacterial pathways - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. ijpsonline.com [ijpsonline.com]
• 5. ijmspr.in [ijmspr.in]
• 6. ijsrm.humanjournals.com [ijsrm.humanjournals.com]
• 7. Synthesis and In Vitro Antimicrobial Evaluation of New 1,3,4-Oxadiazoles Bearing 5-Chloro-2-methoxyphenyl Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 8. M100 | Performance Standards for Antimicrobial Susceptibility Testing [clsi.org]
• 9. woah.org [woah.org]
• 10. nih.org.pk [nih.org.pk]
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• 15. bmglabtech.com [bmglabtech.com]
• 16. Minimum bactericidal concentration - Wikipedia [en.wikipedia.org]
• 17. Disk Diffusion | MI [microbiology.mlsascp.com]
• 18. Disk diffusion test - Wikipedia [en.wikipedia.org]
• 19. repository.seafdec.org.ph [repository.seafdec.org.ph]
• 20. asm.org [asm.org]
• 21. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 22. journals.asm.org [journals.asm.org]
• 23. Quality control and reference guidelines for CLSI broth microdilution susceptibility method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and voriconazole - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Catalytic Cyclization of 2-(3-Methylphenyl)-1,3,4-oxadiazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Fused Oxadiazole Scaffolds

The 1,3,4-oxadiazole motif is a cornerstone in medicinal chemistry, valued for its metabolic stability and ability to participate in hydrogen bonding. The intramolecular cyclization of 2-aryl-1,3,4-oxadiazoles, such as 2-(3-Methylphenyl)-1,3,4-oxadiazole, opens a gateway to a class of fused polycyclic heteroaromatic compounds. These rigidified structures are of significant interest in drug discovery, as they can orient pharmacophoric elements in a precise three-dimensional arrangement, enhancing binding affinity and selectivity for biological targets. This guide provides an in-depth exploration of the catalytic strategies employed for this transformation, with a focus on palladium- and rhodium-based systems, offering both mechanistic insights and practical, field-tested protocols.

Catalytic Strategies for Intramolecular C-H Arylation

The cyclization of 2-(3-Methylphenyl)-1,3,4-oxadiazole to form a fused tricyclic system necessitates the formation of a new carbon-carbon bond through an intramolecular C-H activation/arylation reaction. This is a highly efficient and atom-economical approach that avoids the need for pre-functionalized starting materials. Transition metal catalysts, particularly those based on palladium and rhodium, have proven to be the most effective for this purpose.

Palladium-Catalyzed Intramolecular C-H Arylation

Palladium catalysis is a powerful and versatile tool for C-H functionalization.[1] In the context of intramolecular cyclization, a Pd(II)/Pd(0) or a Pd(II)/Pd(IV) catalytic cycle is typically operative.[2] The 1,3,4-oxadiazole ring can act as a directing group, facilitating the ortho-C-H activation of the pendant 3-methylphenyl ring.

The general mechanism involves the coordination of the palladium catalyst to the oxadiazole nitrogen, followed by a concerted metalation-deprotonation (CMD) step to form a palladacycle intermediate.[1][3] Subsequent reductive elimination from a Pd(II) species, or after oxidation to a Pd(IV) intermediate, forges the new C-C bond and regenerates the active catalyst. The choice of ligand, oxidant, and solvent is critical for achieving high efficiency and selectivity.

Rhodium-Catalyzed C-H Activation and Annulation

Rhodium catalysts, particularly those of the type [Cp*Rh(III)], are highly effective for C-H activation and subsequent annulation reactions.[4][5] The oxadiazole moiety can serve as an effective directing group to guide the rhodium catalyst to the ortho-C-H bonds of the phenyl ring. The resulting rhodacycle can then undergo insertion of an internal coupling partner, in this case, the methyl group of the tolyl substituent, to construct the fused ring system. These reactions often proceed with high regioselectivity and functional group tolerance.[4]

Experimental Protocols

The following protocols are designed to be robust and reproducible. It is crucial to note that reaction optimization is often necessary for new substrates.

Protocol 1: Palladium-Catalyzed Intramolecular Oxidative C-H Arylation

This protocol is based on established methods for the intramolecular C-H arylation of biaryl systems and is adapted for the cyclization of 2-(3-Methylphenyl)-1,3,4-oxadiazole.[6]

Materials:

• 2-(3-Methylphenyl)-1,3,4-oxadiazole

• Palladium(II) acetate (Pd(OAc)₂)

• Tricyclohexylphosphine (PCy₃) or a suitable biaryl phosphine ligand (e.g., XPhos)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) as base

• Silver acetate (AgOAc) or Copper(II) acetate (Cu(OAc)₂) as an oxidant

• Anhydrous, degassed solvent (e.g., 1,4-dioxane, toluene, or DMA)

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere (Argon or Nitrogen), add 2-(3-Methylphenyl)-1,3,4-oxadiazole (1.0 mmol).

• Add Pd(OAc)₂ (0.05 mmol, 5 mol%) and the phosphine ligand (0.10 mmol, 10 mol%).

• Add the base (K₂CO₃ or Cs₂CO₃, 2.0 mmol) and the oxidant (AgOAc or Cu(OAc)₂, 2.0 mmol).

• Add the anhydrous, degassed solvent (5 mL).

• Seal the Schlenk tube and heat the reaction mixture at 100-140 °C for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the Celite pad with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient).

Causality Behind Experimental Choices:

• Ligand: The choice of a bulky, electron-rich phosphine ligand like PCy₃ or a biaryl phosphine is crucial to promote the C-H activation step and stabilize the palladium catalyst.[3][7]

• Base: The base is required to facilitate the deprotonation step in the C-H activation process.[3]

• Oxidant: The oxidant is necessary to regenerate the active Pd(II) catalyst from the Pd(0) species formed after reductive elimination.

Protocol 2: Rhodium-Catalyzed Intramolecular C-H Annulation

This protocol is adapted from known Rh(III)-catalyzed C-H activation and annulation procedures involving oxadiazole directing groups.[4][5]

Materials:

• 2-(3-Methylphenyl)-1,3,4-oxadiazole

• [Cp*RhCl₂]₂ (dichloro(pentamethylcyclopentadienyl)rhodium(III) dimer)

• Silver hexafluoroantimonate (AgSbF₆) or a similar silver salt as a halide scavenger

• Copper(II) acetate (Cu(OAc)₂) as an oxidant

• Anhydrous, degassed solvent (e.g., 1,2-dichloroethane (DCE) or tert-amyl alcohol)

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add 2-(3-Methylphenyl)-1,3,4-oxadiazole (1.0 mmol).

• Add [Cp*RhCl₂]₂ (0.025 mmol, 2.5 mol%) and AgSbF₆ (0.10 mmol, 10 mol%).

• Add Cu(OAc)₂ (2.0 mmol) as the oxidant.

• Add the anhydrous, degassed solvent (5 mL).

• Seal the Schlenk tube and heat the reaction mixture at 100-130 °C for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with dichloromethane and filter through a pad of Celite.

• Wash the Celite pad with additional dichloromethane.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (hexane/ethyl acetate gradient).

Causality Behind Experimental Choices:

• Catalyst System: The combination of [CpRhCl₂]₂ and a silver salt generates the active cationic [CpRh(III)] species, which is highly effective for C-H activation.[4]

• Oxidant: Cu(OAc)₂ is a common and effective oxidant in Rh(III)-catalyzed C-H activation cycles, facilitating the regeneration of the active catalyst.

Data Presentation: Comparison of Catalytic Systems

The following table summarizes typical reaction parameters for the palladium- and rhodium-catalyzed cyclization of 2-aryl heterocycles, providing a comparative overview for researchers.

Parameter	Palladium-Catalyzed System	Rhodium-Catalyzed System
Catalyst	Pd(OAc)₂	[Cp*RhCl₂]₂
Ligand	Phosphine (e.g., PCy₃, XPhos)	-
Co-catalyst/Additive	Silver or Copper Salt (Oxidant)	Silver Salt (Halide Scavenger)
Base	K₂CO₃ or Cs₂CO₃	Often not required
Solvent	1,4-Dioxane, Toluene, DMA	DCE, tert-Amyl Alcohol
Temperature	100-140 °C	100-130 °C
Reaction Time	12-24 hours	12-24 hours

Visualization of Reaction Mechanisms and Workflows

Proposed Catalytic Cycle for Palladium-Catalyzed Intramolecular C-H Arylation

Caption: General experimental workflow for catalytic cyclization.

References

• Chen, X., Engle, K. M., Wang, D. H., & Yu, J. Q. (2009). Palladium (II)-catalyzed C–H activation/C–C cross-coupling reactions: versatility and practicality. Angewandte Chemie International Edition, 48(28), 5094-5115. [Link]

• Sun, C. L., Li, B. J., & Shi, Z. J. (2011). Direct C–H transformation via iron catalysis. Chemical reviews, 111(3), 1293-1314.
• Lyons, T. W., & Sanford, M. S. (2010). Palladium-catalyzed ligand-directed C–H functionalization reactions. Chemical reviews, 110(2), 1147-1169.
• Wencel-Delord, J., Dröge, T., Liu, F., & Glorius, F. (2011). Towards mild metal-catalyzed C–H bond activation. Chemical Society Reviews, 40(9), 4740-4761.
• Ackermann, L. (2011). Carboxylate-assisted transition-metal-catalyzed C–H bond functionalizations: mechanism and scope. Chemical reviews, 111(3), 1315-1345.
• He, G., Zhao, Y., Zhang, S., Lu, C., & Chen, G. (2014). Highly efficient and practical synthesis of dibenzo [b, d] furans via palladium-catalyzed C–H/C–H cross-coupling.

• Yudong, Y., Jingbo, L., & Jingsong, Y. (2017). Oxidative C–H/C–H coupling reactions between two (hetero) arenes. Chemical reviews, 117(13), 8787-8863. [Link]

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• Shabashov, D., & Daugulis, O. (2010). Auxiliary-assisted palladium-catalyzed arylation and alkylation of sp2 and sp3 carbon-hydrogen bonds. Journal of the American Chemical Society, 132(11), 3965-3972.

• Zhu, R., & Buchwald, S. L. (2012). Combined oxypalladation/CH functionalization: palladium (II)‐catalyzed intramolecular oxidative oxyarylation of hydroxyalkenes. Angewandte Chemie International Edition, 51(8), 1926-1929. [Link]

• Sambiagio, C., Schönbauer, D., Blieck, R., Dao-Huy, T., Pototschnig, G., Schaaf, P., ... & Novacek, J. (2018). A comprehensive guide to C–H functionalization. Chemical Society Reviews, 47(17), 6603-6743.
• Lafrance, M., & Fagnou, K. (2006). Palladium-catalyzed benzene arylation: incorporation of catalytic pivalic acid as a proton shuttle and a key element in catalyst design. Journal of the American Chemical Society, 128(51), 16496-16497.
• Stuart, D. R., & Fagnou, K. (2007). The catalytic cross-coupling of unactivated arenes. Science, 316(5828), 1172-1175.
• Li, B. J., & Shi, Z. J. (2011). From C (sp2)–H to C (sp3)–H: rhodium-catalyzed selective C–H activation and olefination. Accounts of chemical research, 44(4), 280-292.
• Satoh, T., & Miura, M. (2010). Oxidative coupling of C–H bonds with C–H bonds. In C-H activation (pp. 161-191). Springer, Berlin, Heidelberg.
• Colby, D. A., Bergman, R. G., & Ellman, J. A. (2010). Rhodium-catalyzed C− C bond formation via heteroatom-directed C− H bond activation. Chemical reviews, 110(2), 624-655.
• Kuhl, N., Hopkinson, M. N., Wencel-Delord, J., & Glorius, F. (2012). Beyond directing groups: transition-metal-catalyzed C–H activation of simple arenes.
• Yu, J. Q. (2009). Pd (II)-catalyzed C–H activation/C–C cross-coupling reactions: how to surmount the harsh reaction conditions. Dalton Transactions, (39), 8156-8160.
• Neufeldt, S. R., & Sanford, M. S. (2012). Controlling site selectivity in palladium-catalyzed C–H bond functionalization. Accounts of chemical research, 45(6), 936-946.
• Hartwig, J. F. (2008). Regioselectivity of the borylation of alkanes and arenes. Chemical Society Reviews, 37(4), 671-683.

• Liégault, B., Lee, D., Huestis, M. P., Stuart, D. R., & Fagnou, K. (2008). An intramolecular palladium (II)-catalyzed oxidative carbon− carbon bond formation under air: synthesis of dibenzofurans. The Journal of organic chemistry, 73(13), 5022-5028. [Link]

• Dwight, T. A., Rue, N. R., Charyk, D., Josselyn, R., & DeBoef, B. (2007). C− C bond formation via double C− H functionalization: aerobic oxidative coupling as a method for synthesizing heterocoupled biaryls. Organic letters, 9(16), 3137-3139.
• Campeau, L. C., & Fagnou, K. (2006). Palladium-catalyzed direct arylation of simple arenes in the presence of a substoichiometric amount of pivalic acid.
• Alberico, D., Scott, M. E., & Lautens, M. (2007). Aryl− aryl bond formation by transition-metal-catalyzed direct arylation. Chemical reviews, 107(1), 174-238.
• Jazzar, R., Hitce, J., Renaudat, A., Sofack-Kreutzer, J., & Gandon, V. (2010). Cationic gold (I) complexes. Chemical Reviews, 110(6), 3503-3552.
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• Fürstner, A. (2009). Gold and platinum catalysis—a convenient tool for generating molecular complexity. Chemical Society Reviews, 38(11), 3208-3221.
• Li, Z., Brouwer, C., & He, C. (2008). Gold-catalyzed organic transformations. Chemical reviews, 108(8), 3239-3265.
• Arcadi, A. (2008). Alternative synthetic methods through new developments in catalysis by gold. Chemical reviews, 108(8), 3266-3325.
• Zhang, J., Schmalz, H. G., & Reissig, H. U. (2009). Gold‐catalyzed reactions of furans.
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• Corma, A., Leyva-Pérez, A., & Sabater, M. J. (2011). Gold-catalyzed carbon-heteroatom bond-forming reactions. Chemical reviews, 111(3), 1657-1712.
• Peng, Y., & Li, C. J. (2010). Diversification of the reactivity of the C (sp)–H bond in terminal alkynes via gold, platinum, and silver catalysis. Chemical Society Reviews, 39(8), 2838-2846.

• Ye, M., Gao, G. L., & Yu, J. Q. (2017). Rh (III)-catalyzed oxadiazole-directed alkenyl CH activation for synthetic access to 2-acylamino and 2-amino pyridines. The Journal of organic chemistry, 82(19), 9978-9987. [Link]

• Song, G., & Li, X. (2015). Substrate activation strategies in rhodium (III)-catalyzed C–H functionalization. Accounts of chemical research, 48(4), 1007-1020.
• Dong, J., Lim, C. S., & Dong, G. (2018). Rh (III)-catalyzed one-pot synthesis of indene derivatives from oxadiazoles and allyl alcohols. Organic letters, 20(10), 2939-2942.
• Wang, H., & Glorius, F. (2011). Rh [III]‐catalyzed C‐H activation and formal [4+ 1] cycloaddition of N‐pentafluorobenzoyl‐2‐alkenyl‐anilines with diazo compounds.
• Patureau, F. W., & Glorius, F. (2010). Rh [III]‐catalyzed C‐H activation and subsequent domino reaction for the synthesis of quinazolines.
• Hyster, T. K., & Rovis, T. (2011). Rhodium-catalyzed asymmetric intramolecular [4+ 2] cycloaddition of vinyl-and dienyl-dihydropyridines. Journal of the American Chemical Society, 133(41), 16402-16405.

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Technical Notes & Optimization

Technical Support Center: Optimizing Cyclodehydration for 2-(3-Methylphenyl)-1,3,4-oxadiazole Synthesis

Welcome to the dedicated technical support guide for the synthesis of 2,5-disubstituted 1,3,4-oxadiazoles, with a specific focus on optimizing the cyclodehydration conditions for 2-(3-Methylphenyl)-1,3,4-oxadiazole. This resource is designed for researchers, medicinal chemists, and process development scientists who are looking to enhance reaction efficiency, improve yields, and troubleshoot common issues encountered during this crucial synthetic step.

The 1,3,4-oxadiazole ring is a highly valued scaffold in medicinal chemistry, often serving as a metabolically stable isostere for amide and ester groups.[1] Its synthesis, typically via the cyclodehydration of a 1,2-diacylhydrazine intermediate, is a foundational transformation. However, achieving optimal conditions requires a nuanced understanding of the reagents, reaction parameters, and potential side reactions. This guide provides field-proven insights and detailed protocols to navigate these challenges effectively.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis of 2-(3-Methylphenyl)-1,3,4-oxadiazole from its diacylhydrazine precursor, such as 1-formyl-2-(3-methylbenzoyl)hydrazine.

Q1: My reaction yield is consistently low. What are the primary causes and how can I improve it?

A1: Low yields in this cyclodehydration are common and can typically be traced back to three main factors: incomplete reaction, degradation of starting material, or competing side reactions.[2]

• Incomplete Cyclization: The energy barrier for the ring-closing and dehydration step may not be overcome under your current conditions.

  • Causality: The cyclodehydration mechanism requires sufficient energy to eliminate a molecule of water and form the stable aromatic oxadiazole ring. Insufficient temperature or an insufficiently active dehydrating agent will cause the reaction to stall at the diacylhydrazine stage.

  • Troubleshooting:

    • Increase Temperature: Gradually increase the reaction temperature in 10-20°C increments. Monitor the reaction progress closely using Thin Layer Chromatography (TLC) to avoid product decomposition.

    • Change Dehydrating Agent: If heating alone is ineffective, a more potent dehydrating agent may be required. Agents like polyphosphoric acid (PPA) or triflic anhydride are more powerful than thionyl chloride (SOCl₂) or phosphorus oxychloride (POCl₃) but may require more careful handling.[3][4]

    • Extend Reaction Time: Ensure the reaction is running long enough for full conversion. Track the disappearance of the starting material spot on TLC.

• Precursor Instability: The 1,2-diacylhydrazine intermediate can degrade under harsh acidic or high-temperature conditions before it has a chance to cyclize.

  • Causality: The N-N bond in hydrazine derivatives can be susceptible to cleavage. Overly aggressive conditions can lead to decomposition pathways that compete with the desired cyclization.

  • Troubleshooting:

    • One-Pot Synthesis: To minimize the handling and potential decomposition of the isolated diacylhydrazine, consider a one-pot approach where the intermediate is generated in situ and cyclized immediately.[2]

    • Lower Temperature with a Stronger Reagent: It may be possible to achieve cyclization at a lower temperature by using a more reactive dehydrating agent, thereby minimizing thermal degradation.

• Side Reactions: The formation of undesired byproducts directly consumes your starting material and reduces the final yield.

  • Causality: The high reactivity of dehydrating agents like POCl₃ can sometimes lead to the formation of polymeric tars or other unidentifiable byproducts, especially at elevated temperatures.[5]

  • Troubleshooting:

    • Inert Atmosphere: If oxidative side reactions are suspected, particularly with sensitive substrates, running the reaction under an inert atmosphere (e.g., nitrogen or argon) can improve the outcome.[2]

    • Microwave Irradiation: Microwave-assisted synthesis can dramatically reduce reaction times from hours to minutes.[1] This rapid heating often minimizes the formation of thermal degradation byproducts, leading to cleaner reactions and higher yields.[6][7]

Q2: My final product is contaminated with significant impurities. How can I identify and minimize them?

A2: Impurity profiles often point directly to the reaction's shortcomings. The most common impurity is unreacted starting material, but others can form depending on the conditions.

• Unreacted 1,2-Diacylhydrazine: This is the most common impurity and indicates incomplete cyclization (see Q1).

  • Mitigation: The solutions are the same as for low yield: increase temperature, use a stronger dehydrating agent, or extend the reaction time.

• Polymeric Byproducts: Often appearing as a baseline streak on TLC or an insoluble tar in the reaction flask.

  • Causality: This is typically a result of overly harsh conditions (e.g., excessively high temperatures or a large excess of a strong acid catalyst like PPA).[4][5]

  • Mitigation:

    • Reduce Temperature: Find the minimum temperature required for efficient cyclization.

    • Control Stoichiometry: Use the recommended stoichiometry for the dehydrating agent. A large excess is often unnecessary and can promote side reactions. For PPA, while a large excess is often used as the solvent, ensure the temperature is well-controlled.[4]

Q3: I'm struggling with the purification of my 2-(3-Methylphenyl)-1,3,4-oxadiazole. What are the best practices?

A3: Purification challenges usually arise when an impurity has a similar polarity to your desired product.

• Work-up Procedure: The initial work-up is critical for removing the bulk of impurities.

  • Causality: Strong acid catalysts like POCl₃ or PPA must be completely neutralized and removed. POCl₃ reacts violently with water, so the work-up must be performed carefully by slowly pouring the reaction mixture onto crushed ice.

  • Recommended Practice: After quenching on ice, basify the acidic solution with a suitable base (e.g., NaOH, NaHCO₃ solution) until pH > 7. This will precipitate the crude product, which can then be filtered. The solid should be washed thoroughly with water to remove any inorganic salts.

• Purification Techniques:

  • Recrystallization: This is the most effective method for purifying solid organic compounds.

    • Solvent Selection: Test various solvents to find one in which your product is sparingly soluble at room temperature but highly soluble when hot. Ethanol or ethanol/water mixtures are often good starting points for oxadiazoles.

  • Column Chromatography: If recrystallization fails to remove a persistent impurity, column chromatography is necessary.

    • Eluent System: Use a solvent system that provides good separation between your product and the impurity on a TLC plate (e.g., a mixture of petroleum ether and ethyl acetate).

Frequently Asked Questions (FAQs)

Q1: What are the most common cyclodehydrating agents, and what are their pros and cons?

A1: The choice of reagent is one of the most critical parameters in optimizing your synthesis. Each has distinct advantages and disadvantages.

Reagent	Pros	Cons	Typical Conditions
Phosphorus Oxychloride (POCl₃)	Inexpensive, widely available, effective for many substrates.[8][9]	Highly corrosive and moisture-sensitive; reactions can be exothermic and produce HCl gas; work-up requires care.[3]	Reflux, neat or in a solvent like toluene.[8]
Polyphosphoric Acid (PPA)	Strong dehydrating agent, often acts as both catalyst and solvent, can give high yields.[4]	Highly viscous and difficult to handle; requires high temperatures (100-200°C); work-up can be difficult due to its viscosity.[4][10]	100-200°C, neat.
Thionyl Chloride (SOCl₂)	Effective dehydrating agent, readily available.[8]	Corrosive, toxic, releases SO₂ and HCl gas.	Reflux, often with a catalytic amount of DMF.
Triflic Anhydride (Tf₂O)	Extremely powerful dehydrating agent, allows for reactions at lower temperatures.[3]	Very expensive, extremely reactive and moisture-sensitive.	Often used with a base (e.g., pyridine) at 0°C to RT.
Microwave Irradiation	Dramatically reduces reaction time (minutes vs. hours), often improves yields and product purity.[6][7]	Requires specialized microwave reactor equipment.	Solvent-free or in a high-boiling solvent (e.g., DMF).[6][11]

Q2: How is the general mechanism of the acid-catalyzed cyclodehydration believed to proceed?

A2: The reaction proceeds through the activation of a carbonyl oxygen by the acidic catalyst, followed by intramolecular nucleophilic attack and subsequent dehydration.

// Nodes Diacylhydrazine [label="1,2-Diacylhydrazine\nPrecursor"]; Protonation [label="Protonation of\nCarbonyl Oxygen"]; ActivatedIntermediate [label="Activated Intermediate\n(Resonance Stabilized)"]; Cyclization [label="Intramolecular\nNucleophilic Attack"]; TetrahedralIntermediate [label="Tetrahedral\nIntermediate"]; Dehydration [label="Dehydration\n(Loss of H₂O)"]; Oxadiazole [label="2,5-Disubstituted\n1,3,4-Oxadiazole", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Diacylhydrazine -> Protonation [label="+ H⁺ (from POCl₃, PPA)"]; Protonation -> ActivatedIntermediate [label="Activation"]; ActivatedIntermediate -> Cyclization [label="Ring Closure"]; Cyclization -> TetrahedralIntermediate; TetrahedralIntermediate -> Dehydration [label="- H₂O"]; Dehydration -> Oxadiazole [label="Aromatization"]; } enddot Caption: General mechanism for acid-catalyzed cyclodehydration.

Q3: Can you provide a decision-making workflow for troubleshooting low reaction yields?

A3: Certainly. A systematic approach is key to efficiently resolving issues with reaction yield.

Detailed Experimental Protocols

The following protocols are generalized for the synthesis of 2-(3-Methylphenyl)-1,3,4-oxadiazole from a suitable 1,2-diacylhydrazine precursor, such as 1-formyl-2-(3-methylbenzoyl)hydrazine. Always conduct reactions in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Protocol 1: Cyclodehydration using Phosphorus Oxychloride (POCl₃)

This is a widely used, robust method for many substrates.[8][9]

• Preparation: Place the 1,2-diacylhydrazine precursor (1.0 eq) in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Reagent Addition: In a fume hood, carefully add phosphorus oxychloride (POCl₃) (5-10 mL per gram of starting material). The addition may be exothermic.

• Reaction: Heat the reaction mixture to reflux (approx. 105-110°C) and maintain for 2-5 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 7:3 mixture of petroleum ether:ethyl acetate) until the starting material spot is no longer visible.

• Work-up: After cooling the mixture to room temperature, pour it slowly and carefully onto a beaker of crushed ice with vigorous stirring. Caution: This is a highly exothermic and quenching process.

• Neutralization & Isolation: Neutralize the acidic aqueous solution with a 10% sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH) solution until the mixture is basic (pH > 7).

• Filtration: Collect the precipitated solid product by vacuum filtration.

• Washing: Wash the solid thoroughly with cold water to remove any inorganic salts.

• Purification: Dry the crude product and purify by recrystallization from a suitable solvent (e.g., ethanol).

Protocol 2: Cyclodehydration using Polyphosphoric Acid (PPA)

This method is effective for less reactive substrates that may fail to cyclize using POCl₃.[4][10]

• Preparation: Place the 1,2-diacylhydrazine precursor (1.0 eq) in a round-bottom flask equipped with a mechanical stirrer (PPA is too viscous for magnetic stirrers).

• Reagent Addition: Add polyphosphoric acid (PPA) (approx. 10 times the weight of the starting material).

• Reaction: Heat the viscous mixture in a preheated oil bath to 140-160°C for 2-4 hours.

• Monitoring: Monitor the reaction by taking small aliquots, quenching them in water, extracting with ethyl acetate, and spotting on a TLC plate.

• Work-up: After the reaction is complete, cool the flask to about 80-90°C (to reduce viscosity) and pour the mixture onto a large amount of crushed ice with vigorous stirring.

• Isolation & Filtration: Allow the ice to melt completely. The solid product should precipitate out. Collect the solid by vacuum filtration.

• Washing: Wash the solid extensively with water, followed by a wash with 10% sodium bicarbonate solution, and finally with water again until the filtrate is neutral.

• Purification: Dry the crude product and purify by recrystallization.

Protocol 3: Microwave-Assisted Dehydrative Cyclization

This protocol offers a rapid and often cleaner alternative to conventional heating.[1]

• Preparation: In a microwave-safe reaction vessel, mix the 1,2-diacylhydrazine precursor (1.0 eq) and a suitable carboxylic acid (if performing a one-pot reaction from a hydrazide).

• Reagent Addition: Carefully add phosphorus oxychloride (POCl₃) (approx. 5 mL).

• Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at a set temperature (e.g., 120-140°C) for 3-10 minutes. Power should be modulated to maintain a stable temperature.

• Work-up & Purification: After cooling the vessel to room temperature, follow the same work-up and purification steps outlined in Protocol 1.

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• Synthesis of 1,3,4-oxadiazoles from 1,2-diacylhydrazines using [Et2NSF2]BF4 as a practical cyclodehydration agent. (2015). Royal Society of Chemistry. [Link]

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• Synthesis and Characterization of Novel 2-Alkyl-1,3,4-Oxadiazoles Containing a Phenylazo Group. (2022). MDPI. [Link]

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• Formylhydrazine - Wikipedia. (n.d.). Wikipedia. [Link]

• Synthesis of 2-Oxazolines and Related N-Containing Heterocycles Using [Et2NSF2]BF4 as a Cyclodehydration Agent. (2016). ResearchGate. [Link]

• Synthesis of N,N'-Diacylhydrazines and their Use in Various Synthetic Transformations. (2022). ResearchGate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications [openmedicinalchemistryjournal.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Design and Microwave-assisted Synthesis of 1,3,4-Oxadiazole Derivatives for Analgesic and Anti-inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 8. oaji.net [oaji.net]
• 9. Synthesis and antimicrobial evaluation of some 2,5 disubstituted 1,3,4-oxadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. ias.ac.in [ias.ac.in]

reducing side products during 2-(3-Methylphenyl)-1,3,4-oxadiazole preparation

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 2-(3-Methylphenyl)-1,3,4-oxadiazole. This document is designed for researchers, medicinal chemists, and drug development professionals who are working with this important heterocyclic scaffold. The 1,3,4-oxadiazole ring is a valued bioisostere for esters and amides, offering improved metabolic stability and pharmacokinetic properties.[1][2] However, its synthesis is often plagued by challenges related to side product formation, which can complicate purification and reduce overall yield.

This guide provides in-depth, field-proven insights in a troubleshooting-focused Q&A format. We will delve into the causality behind common synthetic issues and offer validated protocols to ensure you can achieve high purity and yield in your experiments.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis of 2-(3-Methylphenyl)-1,3,4-oxadiazole, which typically starts from 3-methylbenzoyl hydrazide (m-toluic hydrazide).

Q1: My reaction is sluggish, and TLC analysis shows a significant amount of unreacted 3-methylbenzoyl hydrazide. What are the likely causes and solutions?

This is a common problem indicating that the initial acylation or condensation step is incomplete, or the cyclization conditions are not optimal.

• Potential Cause 1: Inefficient Dehydrating/Cyclizing Agent. The choice and quantity of the cyclizing agent are critical. Many classical methods rely on harsh dehydrating agents like phosphorus oxychloride (POCl₃), thionyl chloride (SOCl₂), or polyphosphoric acid (PPA) to drive the reaction to completion.[3][4] If you are using a milder reagent, it may not be sufficient.

• Solution:

  • Increase Reagent Stoichiometry: Ensure you are using a sufficient excess of the cyclizing agent. For agents like POCl₃, using it as both the reagent and solvent is a common strategy.[5]

  • Switch to a Stronger Agent: If milder conditions fail, consider using a more powerful dehydrating agent. See the comparison table below for guidance. For instance, TsCl in pyridine or POCl₃ are highly effective for cyclizing diacylhydrazine intermediates.[3][6]

• Potential Cause 2: Low Reaction Temperature. Cyclodehydration reactions often require significant thermal energy to overcome the activation barrier. Room temperature conditions are rarely sufficient.

• Solution: Increase the reaction temperature. Refluxing is common for these reactions. For example, syntheses using POCl₃ are often performed at reflux for several hours (5-6 hrs) to ensure complete conversion.[5] Always monitor the reaction progress by TLC until the starting hydrazide spot has been consumed.

• Potential Cause 3: Poor Quality of Starting Materials. The presence of water in your solvents or reagents can quench the dehydrating agent and stall the reaction. Your starting 3-methylbenzoyl hydrazide must be pure and dry.

• Solution: Use anhydrous solvents. Dry your starting hydrazide in a vacuum oven before use if you suspect it has absorbed moisture.

Q2: I've isolated my product, but it's contaminated with a high-melting point solid that I believe is the N,N'-bis(3-methylbenzoyl)hydrazine intermediate. How do I promote full cyclization?

The presence of the 1,2-diacylhydrazine intermediate is the most frequent impurity issue, arising from incomplete cyclodehydration.

• Causality: The formation of the 1,3,4-oxadiazole ring from a diacylhydrazine is an intramolecular dehydration reaction. If the reaction conditions (temperature, catalyst, time) are insufficient, the stable, hydrogen-bonded diacylhydrazine intermediate will be isolated instead.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for incomplete cyclization.

• Recommended Actions:

  • Extend Reaction Time/Increase Temperature: The simplest approach is to continue heating the reaction mixture. Monitor via TLC every 1-2 hours until the intermediate spot disappears and the product spot intensifies.

  • Re-subject the Impure Product to Reaction Conditions: If you have already isolated the product contaminated with the intermediate, you can resubmit the entire mixture to the cyclization conditions (e.g., reflux in fresh POCl₃) to force the remaining intermediate to cyclize.

Q3: My reaction produces a complex mixture of side products, and purification by recrystallization is ineffective. What are my options?

This often happens when using very harsh or non-specific reagents, leading to decomposition or undesired side reactions.

• Potential Cause: Reagent-Induced Degradation. Extremely high temperatures with strong acids like PPA or H₂SO₄ can cause charring or sulfonation of the aromatic rings.

• Solution 1: Switch to a Cleaner Cyclization Reagent. While powerful, POCl₃ can be messy. Consider alternative modern reagents that operate under milder conditions.

  • Tosyl Chloride (TsCl) in Pyridine: This system is highly effective at dehydrating diacylhydrazines at reflux temperatures and often results in cleaner reaction profiles.

  • Triphenylphosphine-based reagents (e.g., with I₂ or CCl₄): These can promote cyclization under neutral conditions, avoiding strong acids.[7]

  • t-BuOI: For syntheses proceeding via an acylhydrazone intermediate, tert-butyl hypoiodite can be a very efficient and mild oxidant for the cyclization step.[6]

• Solution 2: Implement Chromatographic Purification. If recrystallization fails, flash column chromatography is the method of choice.

  • Stationary Phase: Silica gel is standard.

  • Mobile Phase: A gradient of ethyl acetate in a non-polar solvent like hexanes or petroleum ether is typically effective. Start with a low polarity (e.g., 5-10% ethyl acetate) to elute non-polar impurities, then gradually increase the polarity to elute your desired oxadiazole product.[8][9]

Comparative Analysis of Common Cyclizing Agents

The choice of reagent is fundamental to minimizing side products. The table below summarizes the characteristics of commonly used agents for the cyclization of diacylhydrazines.

Reagent	Typical Conditions	Advantages	Common Issues & Side Products
POCl₃	Reflux, 5-10 hours	Highly effective, inexpensive, readily available	Harsh, difficult workup, potential for chlorinated byproducts, charring
SOCl₂	Reflux, 3-6 hours	Powerful dehydrating agent	Generates HCl and SO₂ gas, corrosive, requires careful handling
TsCl / Pyridine	Reflux, 4-8 hours	Cleaner reaction profile, high yielding	Pyridine has an unpleasant odor and must be fully removed
PPA	120-160 °C, 2-4 hours	Strong dehydrating agent, good for difficult substrates	Viscous, difficult to stir, harsh workup, potential for charring/sulfonation
Acetic Anhydride	Reflux, 6-12 hours	Milder than acid chlorides, acts as solvent and reagent	Can lead to N-acetylation side products, slower reaction times

Validated Experimental Protocols

Protocol 1: Synthesis via Dehydrative Cyclization using POCl₃

This is a robust and widely cited method for converting an acid hydrazide and a carboxylic acid directly to the 2,5-disubstituted-1,3,4-oxadiazole.[3][5][10]

Reaction Scheme: 3-Methylbenzoyl Hydrazide + Carboxylic Acid → [Diacylhydrazine Intermediate] → 2-(3-Methylphenyl)-1,3,4-oxadiazole

Caption: Workflow for synthesis using phosphorus oxychloride.

Step-by-Step Methodology:

• In a round-bottom flask equipped with a reflux condenser and a calcium chloride guard tube, combine 3-methylbenzoyl hydrazide (1 equiv.) and the desired carboxylic acid (1 equiv.).

• Carefully add phosphorus oxychloride (POCl₃, ~10 mL per gram of hydrazide) in a fume hood.

• Heat the reaction mixture to reflux and maintain for 5-6 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting materials are consumed.

• After completion, allow the mixture to cool to room temperature. Carefully remove the excess POCl₃ under reduced pressure.

• Slowly pour the concentrated residue onto a beaker of crushed ice with constant stirring.

• The crude product will precipitate. Neutralize the acidic solution by slowly adding a saturated solution of sodium bicarbonate until effervescence ceases.

• Filter the solid precipitate, wash thoroughly with cold water until the filtrate is neutral, and dry the solid.

• Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to yield the pure 2,5-disubstituted 1,3,4-oxadiazole.[3]

References

• N,5-Diphenyl-3-(m-tolyl)-1,3,4-oxadiazol-2(3H)-imine (3j). ACS Omega.

• A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids. Organic Chemistry Portal. Available at: [Link]

• A convergent synthesis of 1,3,4-oxadiazoles from acyl hydrazides under semiaqueous conditions. Chemical Science (RSC Publishing). Available at: [Link]

• A convergent synthesis of 1,3,4-oxadiazoles from acyl hydrazides under semiaqueous conditions. ResearchGate. Available at: [Link]

• A convergent synthesis of 1,3,4-oxadiazoles from acyl hydrazides under semiaqueous conditions. Chemical Science (RSC Publishing). Available at: [Link]

• Efficient oxidative cyclization of N-acylhydrazones for the synthesis of 2,5-disubstituted 1,3,4-oxadiazoles. SciSpace. Available at: [Link]

• Synthesis of 1,3,4-oxadiazoles. Organic Chemistry Portal. Available at: [Link]

• Synthesis and antimicrobial evaluation of some 2,5 disubstituted 1,3,4-oxadiazole derivatives. PMC. Available at: [Link]

• Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups. MDPI. Available at: [Link]

• Synthesis and evaluation of selected 1,3,4-oxadiazole derivatives for in vitro cytotoxicity and in vivo anti-tumor activity. PMC. Available at: [Link]

• A new and efficient synthesis of 1,3,4-oxadiazole derivatives using TBTU. Tetrahedron - Luxembourg Bio Technologies. Available at: [Link]

• Synthesis of substituted 1,3,4-oxadiazole derivatives. Semantic Scholar. Available at: [Link]

• Synthesis, characterization and biological activities of 2,5-disubstituted 1,3,4–oxadiazoles. Der Pharma Chemica. Available at: [Link]

• Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. J. Chem. Rev. Available at: [Link]

• Hydrazides: An Important Tool for the Synthesis of 1,3,4-oxadiazole. Bentham Science. Available at: [Link]

• Hydrazides: An Important Tool for the Synthesis of 1,3,4-Oxadiazole. ResearchGate. Available at: [Link]

• 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies. PMC. Available at: [Link]

• Regioselective Synthesis of 2,5-Disubstituted-1,3,4-thiadiazoles and 1,3,4-Oxadiazoles via Alkyl 2-(Methylthio)-2-thioxoacetates and Alkyl 2-Amino-2-thioxoacetates. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Synthesis, characterization and biological activity of some new 1,3,4-oxadiazole bearing 2-flouro-4-methoxy phenyl moiety. ResearchGate. Available at: [Link]

• Synthesis of Substituted N-[4(5-Methyl/phenyl-1,3,4-oxadiazol-2-yl) - PMC. Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2856214/

• SYNTHESIS AND CHARACTERIZATION OF 1,3,4-OXADIAZOLES BEARING AN INDOLE RING. UTAR Institutional Repository. Available at: [Link] Institutional Repository. Available at: [Link]

Sources

• 1. A convergent synthesis of 1,3,4-oxadiazoles from acyl hydrazides under semiaqueous conditions - Chemical Science (RSC Publishing) DOI:10.1039/C7SC00195A [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and antimicrobial evaluation of some 2,5 disubstituted 1,3,4-oxadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. scispace.com [scispace.com]
• 7. 1,3,4-Oxadiazole synthesis [organic-chemistry.org]
• 8. A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids [organic-chemistry.org]
• 9. mdpi.com [mdpi.com]
• 10. eprints.utar.edu.my [eprints.utar.edu.my]

Technical Support Center: Preventing Thermal Degradation of 2-(3-Methylphenyl)-1,3,4-oxadiazole

Welcome to the Application Support Portal. As researchers and drug development professionals, ensuring the structural integrity of your heterocyclic scaffolds is paramount. While 1,3,4-oxadiazole derivatives are highly valued for their pharmacokinetic properties, improper storage can lead to insidious degradation, compromising your biological assays and synthetic yields.

This guide provides a deep-dive into the root causes of thermal degradation for 2-(3-Methylphenyl)-1,3,4-oxadiazole , offering field-proven troubleshooting steps and self-validating storage protocols.

MODULE 1: Mechanistic Root Cause Analysis (The "Why")

A common misconception is that 1,3,4-oxadiazoles are thermally fragile. In reality, the oxadiazole ring possesses a high resonance energy of approximately 167.4 kJ/mol, making it highly thermostable in strict isolation (often resisting pure pyrolysis up to 400°C) [1].

However, "thermal degradation" during routine laboratory storage is rarely a pure pyrolytic event; it is almost exclusively a thermo-hydrolytic process. The electron-withdrawing nature of the ring's oxygen and nitrogen atoms leaves the C2 and C5 carbon positions highly electrophilic. When exposed to ambient moisture, elevated temperatures provide the activation energy necessary for water to act as a nucleophile. This attack forms an unstable tetrahedral intermediate, which rapidly undergoes irreversible C–O bond cleavage (ring-opening) to yield an acylhydrazide derivative [2].

Fig 1. Hydrolytic ring-opening mechanism of 1,3,4-oxadiazole under thermal and moisture stress.

MODULE 2: Quantitative Stress Data

To understand the urgency of proper storage, we must look at the quantitative forced degradation profile of 1,3,4-oxadiazole derivatives. Table 1 summarizes the expected degradation yields when the compound is subjected to various environmental stressors [3].

Table 1: Forced Degradation Profile of 1,3,4-Oxadiazole Derivatives

Stress Condition	Environment / Stressor	Absolute Degradation (%)	Primary Mechanism
Thermal (Dry)	60°C for 24 hours	< 5.0%	Highly stable due to resonance energy.
Thermal + Humidity	40°C / 75% RH for 7 days	~45.0 - 56.0%	Thermo-hydrolytic ring opening.
Alkaline Hydrolysis	0.1N NaOH for 5 hours	~65.0%	Base-catalyzed nucleophilic attack.
Acidic Hydrolysis	0.1N HCl for 5 hours	~29.0%	Acid-catalyzed ring cleavage.
Oxidative Stress	3% H₂O₂ for 24 hours	~41.0%	N-oxidation / bond cleavage.

Data indicates that while the compound resists dry heat, the combination of heat and moisture (humidity) is catastrophic to the ring's integrity.

MODULE 3: Troubleshooting Desk (FAQs)

Q1: I left my 2-(3-Methylphenyl)-1,3,4-oxadiazole powder on the benchtop for a week. My LC-MS now shows a major impurity peak with a mass shift of +18 Da. What happened? A1: You are observing classic thermo-hydrolytic ring opening. The +18 Da mass shift corresponds exactly to the addition of one water molecule (H₂O). Ambient humidity in the lab, combined with room temperature thermal energy, facilitated a nucleophilic attack on the oxadiazole ring, converting your active compound into 1-formyl-2-(3-methylbenzoyl)hydrazine (an acylhydrazide) [2].

Q2: My in vitro biological assay results are highly inconsistent. I store my compound as a 10 mM stock solution in DMSO at room temperature. Could the compound be degrading? A2: Yes, this is a highly probable cause. DMSO is notoriously hygroscopic; every time you open the vial, it absorbs atmospheric water. Storing this "wet" DMSO solution at room temperature creates the perfect hydrolytic environment for 1,3,4-oxadiazole degradation. Causality: The absorbed water acts as the nucleophile, and the room temperature provides the thermal activation energy. Always store DMSO stocks in single-use aliquots at -20°C.

Q3: We are formulating this compound into a slightly alkaline buffer (pH 8.5) for an in vivo study, but we are seeing rapid precipitation and loss of the active pharmaceutical ingredient (API). Why? A3: 1,3,4-oxadiazoles are exquisitely sensitive to alkaline conditions (see Table 1). The hydroxide ion (OH⁻) is a much stronger nucleophile than neutral water. In an alkaline buffer, base-catalyzed hydrolysis rapidly destroys the oxadiazole ring [3]. You must formulate this compound at a neutral or slightly acidic pH (pH 6.0 - 7.0) and keep the formulation chilled until immediately before administration.

MODULE 4: Self-Validating Storage Protocol (SOP)

To prevent thermal and hydrolytic degradation, you must implement a storage workflow that eliminates the causal factors: thermal energy and nucleophiles (moisture). This Standard Operating Procedure (SOP) is designed as a closed-loop, self-validating system.

Step-by-Step Methodology: Long-Term Storage

Step 1: Complete Desiccation (Moisture Removal)

• Action: Dry the synthesized or purchased 2-(3-Methylphenyl)-1,3,4-oxadiazole under high vacuum (lyophilization or vacuum oven at 30°C) for at least 12 hours.

• Rationale: Removing pre-existing lattice moisture prevents internal hydrolysis when the compound is sealed.

Step 2: Aliquoting (Preventing Repeated Exposure)

• Action: Divide the bulk powder into small, single-use amber glass vials (e.g., 5–10 mg per vial).

• Rationale: Amber glass prevents photolytic degradation. Single-use aliquots ensure that the bulk batch is never repeatedly exposed to ambient laboratory humidity or freeze-thaw thermal cycling.

Step 3: Inert Atmosphere Packaging

• Action: Purge each vial with a heavy inert gas (Argon is preferred over Nitrogen as it is heavier than air and settles over the powder). Seal tightly with a PTFE-lined cap.

• Rationale: Argon displaces oxygen and atmospheric water vapor, completely removing the nucleophile required for ring-opening.

Step 4: Thermal Control

• Action: Store the sealed vials in a desiccator box placed inside a -20°C freezer.

• Rationale: Lowering the temperature removes the thermal activation energy required for any trace degradation reactions.

Step 5: The Validation Loop (Crucial)

• Action: Before using an aliquot for a critical biological assay or synthetic step, dissolve a 0.1 mg fraction in anhydrous acetonitrile and run a rapid LC-MS or ¹H-NMR.

• Rationale: A self-validating protocol must prove its own efficacy. Confirming the absence of the +18 Da acylhydrazide peak ensures your storage conditions have not been breached, guaranteeing trustworthiness in your downstream data.

Fig 2. Self-validating standard operating procedure for the long-term storage of oxadiazoles.

References

• Title: An Understanding of Mechanism-Based Approaches for 1,3,4-Oxadiazole Scaffolds as Cytotoxic Agents and Enzyme Inhibitors Source: PMC / MDPI URL
• Title: Comprehensive Mechanistic View of the Hydrolysis of Oxadiazole-Based Inhibitors by Histone Deacetylase 6 (HDAC6)
• Title: RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative to Evaluate Its Forced Degradation Behavior and Stability Source: Journal of Health and Allied Sciences NU URL

enhancing fluorescence quantum yield of 2-(3-Methylphenyl)-1,3,4-oxadiazole derivatives

Target Molecule Class: 2-(3-Methylphenyl)-1,3,4-oxadiazole Derivatives Audience: Researchers, Photochemists, and Drug Development Professionals

Welcome to the Technical Support Center for oxadiazole photophysics. 1,3,4-oxadiazole derivatives are highly valued in optoelectronics and fluorescent probing due to their excellent electron-transporting capabilities and thermal stability. However, achieving and maintaining a high fluorescence quantum yield ( ΦF​ ) requires precise control over molecular conformation and solvent environments.

This guide is designed by Senior Application Scientists to help you troubleshoot, optimize, and validate the emission properties of your 2-(3-Methylphenyl)-1,3,4-oxadiazole derivatives.

Part 1: Core Principles & FAQs

Q: Why does my 2-(3-Methylphenyl)-1,3,4-oxadiazole derivative show a high ΦF​ in cyclohexane but near-zero emission in methanol? A: This is a classic manifestation of solvatochromic quenching driven by Intramolecular Charge Transfer (ICT). The 1,3,4-oxadiazole ring acts as a strong electron acceptor, while the 3-methylphenyl group acts as a donor[1]. Upon excitation, the molecule forms a highly polar ICT state. In non-polar solvents (like cyclohexane), this state decays radiatively with high efficiency ( ΦF​ ~0.7)[1]. In polar solvents (like methanol), the solvent dipoles stabilize the highly polar excited state, lowering its energy and facilitating a transition into a Twisted Intramolecular Charge Transfer (TICT) state. The TICT state drastically increases the non-radiative decay rate ( knr​ ), effectively quenching the fluorescence.

Q: I want to add stronger electron donors to the phenyl ring to red-shift the emission. Where should I position them to maintain a high ΦF​ ? A: Positioning is critical. You should favor meta or para substitutions and strictly avoid ortho substitutions. Research indicates that altering substitution to the meta position (e.g., meta-dimethylamino) can significantly enhance ICT properties by increasing charge transfer over a slightly longer distance, widening the HOMO-LUMO gap, and yielding remarkable quantum yields up to 83.2%[2]. Conversely, ortho-substitution causes severe steric repulsion with the adjacent oxadiazole oxygen or nitrogen atoms. This repulsive interaction prevents excited-state planarity, dropping quantum yields drastically (e.g., from 95.0% down to 48.0%) due to enhanced non-radiative decay[3].

Part 2: Troubleshooting Guide

Issue 1: Unexplained Quenching in Newly Synthesized Batches

• Symptom: A previously high-yielding derivative suddenly shows a 40-50% drop in ΦF​ after a new synthetic scale-up.

• Mechanistic Cause: The Heavy Atom Effect. If your synthesis utilized palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) or if the product was extracted using halogenated solvents (chloroform, dichloromethane), trace heavy atoms may remain. Heavy atoms enhance spin-orbit coupling, which promotes Intersystem Crossing (ISC) from the excited singlet state ( S1​ ) to the triplet state ( T1​ ), bypassing fluorescence[4].

• Actionable Solution:

  • Treat your final organic solutions with metal-scavenging resins (e.g., QuadraPure™) prior to crystallization.

  • Ensure all optical measurements are conducted in non-halogenated spectroscopic-grade solvents (e.g., Toluene, THF).

Issue 2: Strong Emission in Solution, but Weak Emission in Solid-State Films

• Symptom: The molecule glows brightly in a cuvette but is dark when spin-coated into a thin film for OLED or sensing applications.

• Mechanistic Cause: Aggregation-Caused Quenching (ACQ). The planar, highly conjugated nature of 1,3,4-oxadiazole rings encourages strong intermolecular π−π stacking in the solid state. This stacking creates excimers (excited dimers) that decay non-radiatively.

• Actionable Solution: Introduce bulky, sterically hindering groups (such as tert-butyl groups) to the periphery of the 3-methylphenyl ring. This physical shielding prevents the oxadiazole cores from stacking too closely. Alternatively, consider integrating the oxadiazole core with known Aggregation-Induced Emission (AIE) generators (like tetraphenylethylene) to reverse this effect[5].

Part 3: Photophysical Pathway & Troubleshooting Logic

Caption: Jablonski diagram illustrating competing radiative and non-radiative decay pathways in oxadiazoles.

Caption: Decision tree for troubleshooting low fluorescence quantum yields in oxadiazole derivatives.

Part 4: Quantitative Data Summary

The table below summarizes the causality between structural/environmental factors and the resulting fluorescence quantum yield ( ΦF​ ) in 1,3,4-oxadiazole derivatives, based on established literature parameters.

Structural / Environmental Factor	Impact on Photophysics	Typical ΦF​ Range	Causality / Mechanism
Non-Polar Solvent (e.g., Cyclohexane)	High Emission	0.60 – 0.89	Suppresses TICT state; maintains planar, highly emissive ICT state[1][6].
Polar Solvent (e.g., Methanol, DMF)	Quenched Emission	0.05 – 0.40	Stabilizes polar excited state, facilitating non-radiative decay via TICT[1].
Meta-Substitution (Donor Group)	Enhanced Emission	0.70 – 0.85	Widens HOMO-LUMO gap, increases oscillator strength, avoids steric clash[2].
Ortho-Substitution (Donor Group)	Severely Quenched	0.10 – 0.48	Steric repulsion with oxadiazole N/O atoms prevents excited-state planarity[3].
Heavy Atom Presence (e.g., Halogens)	Quenched Emission	< 0.20	Promotes Intersystem Crossing (ISC) to the triplet state via spin-orbit coupling[4].

Part 5: Self-Validating Experimental Protocol

To ensure trustworthy data, absolute quantum yield should be measured using an integrating sphere. This protocol includes a mandatory self-validation step to guarantee instrumental accuracy before testing your 2-(3-Methylphenyl)-1,3,4-oxadiazole derivative.

Standard Operating Procedure: Absolute Quantum Yield Measurement

Equipment Required: Spectrofluorometer equipped with an Integrating Sphere (e.g., Horiba FluoroMax or Edinburgh FLS920[1]), spectroscopic grade solvents, quartz cuvettes.

Step 1: Sample Preparation (Avoiding Inner Filter Effects)

• Dissolve the 2-(3-Methylphenyl)-1,3,4-oxadiazole derivative in a non-polar solvent (e.g., Toluene).

• Dilute the solution until the optical density (absorbance) at the excitation wavelength is strictly between 0.05 and 0.10 .

  • Causality: Absorbance above 0.10 leads to self-absorption (inner filter effect), artificially deflating the measured quantum yield.

Step 2: System Validation (The Trustworthiness Check)

• Prepare a standard solution of Quinine Sulfate in 0.1 M H2​SO4​ (Absorbance ~0.05 at 350 nm).

• Place a cuvette with pure 0.1 M H2​SO4​ in the integrating sphere. Record the scatter profile (excitation peak).

• Replace with the Quinine Sulfate sample. Record the scatter profile and the emission profile.

• Calculate the ΦF​ . Do not proceed unless the calculated ΦF​ is 0.54±0.02 . If it fails, recalibrate the sphere's correction factors.

Step 3: Unknown Sample Measurement

• Place a cuvette containing pure Toluene (blank) into the integrating sphere.

• Excite at the molecule's absorption maximum ( λmax​ ). Record the excitation scatter peak ( Lc​ ) and the background emission ( Ec​ ).

• Replace the blank with your oxadiazole sample. Record the attenuated excitation scatter peak ( Ls​ ) and the sample emission ( Es​ ).

• Calculate Absolute ΦF​ using the formula:

  ΦF​=Lc​−Ls​Es​−Ec​​

  (Where the numerator represents the number of photons emitted, and the denominator represents the number of photons absorbed).

Part 6: References

• Efficient fluorescence emission from protonated 1,3,4-oxadiazole derivatives with meta dimethylamino substitution. RSC Advances, Royal Society of Chemistry.[Link]

• Synthesis of new, highly luminescent bis(2,2'-bithiophen-5-yl) substituted 1,3,4-oxadiazole, 1,3,4-thiadiazole and 1,2,4-triazole. Beilstein Journal of Organic Chemistry.[Link]

• Enhancement of intramolecular charge transfer strength in diphenylamine substituted symmetric 1,3,4-oxadiazole derivatives. National Institutes of Health (PMC).[Link]

• Design principles to tune the optical properties of 1,3,4-oxadiazole-containing molecules. ResearchGate.[Link]

• Thermally Activated Delayed Fluorescence in 1,3,4-Oxadiazoles with π-Extended Donors. ACS Publications.[Link]

• Cooperativity of ESPT and Aggregation-Induced Emission Effects—An Experimental and Theoretical Analysis of a 1,3,4-Thiadiazole Derivative. MDPI.[Link]

Sources

• 1. Enhancement of intramolecular charge transfer strength in diphenylamine substituted symmetric 1,3,4-oxadiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficient fluorescence emission from protonated 1,3,4-oxadiazole derivatives with meta dimethylamino substitution - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - Synthesis of new, highly luminescent bis(2,2’-bithiophen-5-yl) substituted 1,3,4-oxadiazole, 1,3,4-thiadiazole and 1,2,4-triazole [beilstein-journals.org]
• 5. Cooperativity of ESPT and Aggregation-Induced Emission Effects—An Experimental and Theoretical Analysis of a 1,3,4-Thiadiazole Derivative [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Recrystallization Challenges in 1,3,4-Oxadiazole Synthesis

From the desk of the Senior Application Scientist

Welcome to the technical support center for 1,3,4-oxadiazole synthesis. The 1,3,4-oxadiazole scaffold is a cornerstone in medicinal chemistry and materials science, valued for its metabolic stability and diverse biological activities.[1][2][3] However, the journey from crude reaction mixture to analytically pure product is often hampered by purification challenges, particularly during recrystallization.

This guide is designed to provide you, our fellow researchers and drug development professionals, with practical, field-proven insights to troubleshoot and overcome these common hurdles. We will move beyond simple protocols to explain the causality behind our recommendations, ensuring a deeper understanding and more successful outcomes in your laboratory.

Troubleshooting Guide: Recrystallization Failures

This section addresses the most frequent and frustrating issues encountered during the recrystallization of 1,3,4-oxadiazole derivatives.

Question 1: My product is "oiling out" and forming a gooey liquid instead of crystals. What is happening and how can I fix it?

Answer: "Oiling out," or liquid-liquid phase separation, is a common problem that occurs when the solute separates from the supersaturated solution as a liquid rather than a solid.[4] This typically happens for two main reasons:

• High Supersaturation: The solution is cooled too rapidly, or an anti-solvent is added too quickly, forcing the compound out of solution before it has time to organize into a crystal lattice.[4]

• Melting Point Depression: The melting point of your crude product is below the boiling point of the recrystallization solvent. Impurities can significantly lower the melting point of a compound, exacerbating this issue.[5]

An oily product rarely improves purity because the liquid phase traps impurities and solvent within it.[4][5]

Troubleshooting Steps:

• Reduce Cooling Rate: If you observed oiling upon cooling, re-heat the solution until the oil redissolves completely. You may need to add a small amount of additional solvent. Then, allow the flask to cool as slowly as possible. Insulating the flask with glass wool or placing it in a warm water bath that cools to room temperature overnight can be very effective.

• Lower the Solution Temperature: Try using a solvent with a lower boiling point. This ensures that the solution temperature does not exceed the melting point of your compound.

• Use More Solvent: Oiling out is often a concentration effect. By using a more dilute solution, you lower the saturation point and can often prevent phase separation.

• Change the Solvent System: Select a solvent system where your compound is less soluble, requiring a higher temperature to dissolve. This creates a larger temperature differential for slow, controlled crystallization.

• Induce Crystallization Above the Oiling Temperature: Re-heat the solution to just above the temperature where oiling occurred. Scratch the inside of the flask with a glass rod or add seed crystals to encourage nucleation before the solution cools further.[6]

Question 2: I've cooled my solution, even in an ice bath, but no crystals have formed. What's next?

Answer: Failure to crystallize upon cooling indicates that your solution is not sufficiently supersaturated. Your product is simply too soluble in the chosen solvent, even at low temperatures.

Troubleshooting Steps:

• Induce Nucleation:

  • Scratching: Use a glass rod to scratch the inner surface of the flask at the meniscus. The microscopic scratches provide a nucleation point for crystal growth.

  • Seeding: If you have a small amount of pure product from a previous batch, add a single, tiny crystal (a "seed crystal") to the cooled solution. This provides a template for further crystallization.[6]

• Reduce Solvent Volume: Gently heat the solution and evaporate some of the solvent under a stream of nitrogen or using a rotary evaporator. Be careful not to evaporate too much. Once you observe slight turbidity, allow the solution to cool slowly again.

• Add an Anti-Solvent: An "anti-solvent" (or "poor solvent") is a solvent in which your product is insoluble but is miscible with your crystallization solvent. Add the anti-solvent dropwise to your solution at room temperature until you observe persistent cloudiness. Then, add a few drops of the primary solvent to redissolve the precipitate and allow the mixture to cool slowly.[5]

Question 3: My recrystallized product is still impure according to TLC and NMR analysis. What are my options?

Answer: This indicates that the impurities have very similar solubility profiles to your desired 1,3,4-oxadiazole, making separation by recrystallization difficult.[7] This is common when unreacted starting materials (e.g., acyl hydrazides) or side-products (e.g., N,N'-diacylhydrazines) persist.[8]

Troubleshooting Steps:

• Second Recrystallization: A second recrystallization from a different solvent system may be effective. The subtle differences in solubility between solvents might be enough to leave the impurity behind.

• Activated Charcoal Treatment: If the impurity is a colored, non-polar substance, adding a small amount of activated charcoal to the hot solution before filtering can help. Use charcoal sparingly, as it can also adsorb your product.

• Switch to an Alternative Purification Method: When recrystallization fails, it is time to consider other techniques.

  • Column Chromatography: This is the most powerful method for separating compounds with similar polarities.[8] (See Protocol 1).

  • Trituration: If the impurity is significantly less soluble in a particular solvent than your product, you can wash the crude solid with that solvent to remove the impurity. (See Protocol 2).

  • Sublimation: For certain persistent impurities, particularly in rigid aromatic structures like 4,4'-(1,3,4-Oxadiazole-2,5-diyl)dianiline, sublimation has proven to be a highly effective purification technique.[7] (See Protocol 3).

Frequently Asked Questions (FAQs)

Q1: How do I select the best solvent for recrystallizing my 1,3,4-oxadiazole?

The ideal recrystallization solvent is one in which your target compound is highly soluble at high temperatures but poorly soluble at low temperatures. Common solvents for 1,3,4-oxadiazoles include ethanol, methanol, ethyl acetate, and acetonitrile.[8][9][10][11]

Solvent Selection Workflow:

• Place a few milligrams of your crude product into several small test tubes.

• Add ~0.5 mL of a candidate solvent to each tube at room temperature. Observe solubility. A good solvent will not dissolve the compound at this stage.

• Gently heat the test tubes that showed poor solubility. A good solvent will fully dissolve the compound upon heating.

• Allow the dissolved solutions to cool to room temperature, then place them in an ice bath. A good solvent will yield abundant, well-formed crystals.

Q2: What are the most common impurities in 1,3,4-oxadiazole synthesis?

Impurities are highly dependent on the synthetic route.[8]

• From Acylhydrazones: Unreacted acylhydrazone or aldehyde starting materials.

• From Diacylhydrazines: Incomplete cyclodehydration can leave residual diacylhydrazine.[12]

• From Thiosemicarbazides: A common side product is the corresponding 2-amino-1,3,4-thiadiazole, which can be difficult to separate.[8]

Q3: When is it time to abandon recrystallization and move to column chromatography?

Move to column chromatography when:

• You have performed two recrystallizations from different solvent systems and the product is still not pure.

• The impurities are clearly visible as separate spots on a TLC plate and are close to your product spot (low ΔRf).

• Your product is "oiling out" repeatedly despite troubleshooting.

• You are working with a very small scale where yield loss from multiple recrystallizations is unacceptable.

Data Presentation & Visualizations

Table 1: Common Solvents for 1,3,4-Oxadiazole Recrystallization

Solvent	Boiling Point (°C)	Polarity	Typical Use Case
Ethanol	78	Polar Protic	General purpose, good for many substituted oxadiazoles.[9][13]
Methanol	65	Polar Protic	Useful for more polar compounds or when a lower boiling point is needed to prevent oiling out.[2][12]
Ethyl Acetate	77	Polar Aprotic	Excellent for compounds of intermediate polarity; often used in combination with hexanes.[8]
Acetonitrile	82	Polar Aprotic	Good for dissolving a wide range of oxadiazoles at high temperatures.
Toluene	111	Non-polar	Used for non-polar oxadiazole derivatives; high boiling point requires very slow cooling.
Hexane/Heptane	~69 / ~98	Non-polar	Primarily used as an anti-solvent in combination with a more polar solvent like ethyl acetate.

Diagram 1: Troubleshooting Recrystallization Failures

Caption: Logic for choosing between recrystallization and column chromatography.

Alternative Purification Protocols

Protocol 1: Column Chromatography

This technique is essential for separating mixtures that are difficult to purify by recrystallization. [8]

• Adsorbent Preparation: Prepare a slurry of silica gel in your chosen starting eluent (e.g., 5% ethyl acetate in hexane).

• Column Packing: Pour the slurry into a glass column, allowing the solvent to drain while gently tapping the column to ensure even packing. Add a thin layer of sand to the top.

• Sample Loading: Dissolve your crude product in a minimal amount of a polar solvent (like dichloromethane or ethyl acetate) and adsorb it onto a small amount of silica gel. After drying, carefully add this solid to the top of the column.

• Elution: Begin running the solvent through the column. Start with a low polarity eluent and gradually increase the polarity (e.g., from 5% to 20% ethyl acetate in hexane). This gradient elution is crucial for separating compounds.

• Fraction Collection: Collect the eluting solvent in a series of test tubes.

• Analysis: Spot each fraction on a TLC plate to identify which ones contain your pure product. Combine the pure fractions and evaporate the solvent to yield the purified 1,3,4-oxadiazole.

Protocol 2: Trituration

Trituration is a simple washing procedure to remove a more or less soluble impurity from your main product.

• Place the crude solid in an Erlenmeyer flask or beaker.

• Add a small amount of a solvent in which your desired product has very low solubility, but the impurities are at least partially soluble.

• Stir or swirl the suspension vigorously for 5-10 minutes. Use a spatula to break up any clumps of solid.

• Collect the solid product by vacuum filtration.

• Wash the filtered solid with a small amount of the same cold solvent.

• Dry the product thoroughly.

Protocol 3: Sublimation

Sublimation is a phase transition from solid to gas, which can be used for purification if your compound is thermally stable and has a reasonable vapor pressure.

• Place the crude, dry product in the bottom of a sublimation apparatus.

• Assemble the apparatus with the cold finger in place.

• Begin cooling the cold finger with circulating water.

• Apply a high vacuum to the apparatus.

• Gently heat the bottom of the apparatus (e.g., with a heating mantle or oil bath).

• The pure compound will sublime (turn to vapor) and then deposit as pure crystals on the cold finger.

• Once complete, turn off the heat and allow the apparatus to cool completely under vacuum before venting to atmosphere.

• Carefully scrape the purified crystals from the cold finger.

References

• BenchChem. (2025). Technical Support Center: Synthesis of 1,3,4-Oxadiazole Derivatives.
• MDPI. (2023). Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications.
• Kumar, A., et al. (2016). Synthesis and evaluation of selected 1,3,4-oxadiazole derivatives for in vitro cytotoxicity and in vivo anti-tumor activity. PMC.
• BOC Sciences. (2024). Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds.
• Luxembourg Bio Technologies. (2013). A new and efficient synthesis of 1,3,4-oxadiazole derivatives using TBTU. Tetrahedron.
• El-Sayed, W. A., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews.
• Zia-ur-Rehman, M., et al. (2013). 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies. PMC.
• BenchChem. (2025). Purification techniques for 4,4'-(1,3,4-Oxadiazole-2,5-diyl)dianiline.
• Mettler Toledo. (n.d.). Oiling Out in Crystallization.
• Hisada, N., et al. (2019). Effect of Oiling-Out during Crystallization on Purification of an Intermediate Compound. Organic Process Research & Development, ACS Publications.
• Głowacka, I. E., et al. (2022). Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups. PMC.
• Kumar, S., et al. (2021). Synthesis, Molecular Docking, and Anticonvulsant Activity of 1,3,4-Oxadiazole Derivatives.
• Price, C. J., et al. (2005). An In-Line Study of Oiling Out and Crystallization. Organic Process Research & Development, ACS Publications.
• Reddit. (2013). Recrystallization (help meeeeee). r/chemistry.
• MDPI. (2025). Synthetic Approaches to 1,3,4-Oxadiazole-Containing Boronic Derivatives.
• Krishna, P. M., et al. (2021). Novel Series of 1,3,4- Oxadiazole Derivatives: Evaluation of Thermal Properties and Antibacterial Activity.
• BenchChem. (2025). troubleshooting common side reactions in 1,3,4-thiadiazole synthesis.
• Sridhar, K., et al. (2012). Synthesis, Characterization and Biological Activity Studies of 1,3,4-Oxadiazole Analogs.
• Bollikolla, H. B., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews.
• Yurttaş, L., et al. (2023). Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. ACS Omega.

Sources

• 1. Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications [openmedicinalchemistryjournal.com]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. jchemrev.com [jchemrev.com]
• 4. mt.com [mt.com]
• 5. reddit.com [reddit.com]
• 6. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis, Molecular Docking, and Anticonvulsant Activity of 1,3,4-Oxadiazole Derivatives - Journal of Health and Allied Sciences NU [jhas-nu.in]
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• 12. 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comprehensive Application Guide: ¹H and ¹³C NMR Characterization of 2-(3-Methylphenyl)-1,3,4-oxadiazole

As a bioisosteric surrogate for carboxylic acids, esters, and carboxamides, the 1,3,4-oxadiazole scaffold is a cornerstone in modern medicinal chemistry and materials science. The electron-deficient nature of this five-membered heteroaromatic ring profoundly influences the electronic environment of its substituents.

This guide provides an in-depth comparative analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for 2-(3-Methylphenyl)-1,3,4-oxadiazole (also known as 2-(m-tolyl)-1,3,4-oxadiazole). By objectively comparing its spectral data against structural alternatives—specifically the unsubstituted 2-phenyl-1,3,4-oxadiazole and the sterically hindered 2-(2-methylphenyl)-1,3,4-oxadiazole—we can isolate the precise anisotropic and inductive effects of the meta-methyl group.

Mechanistic Causality: The 1,3,4-Oxadiazole Scaffold

To interpret the NMR spectra of 1,3,4-oxadiazole derivatives, one must first understand the intrinsic electronic properties of the core ring. The presence of two pyridine-like nitrogen atoms and one oxygen atom creates a highly electron-withdrawing environment.

• Proton Deshielding: The C5–H proton on the oxadiazole ring is stripped of electron density, resulting in an extreme downfield chemical shift (typically δ 8.4–8.6 ppm in CDCl₃). This is a hallmark of the 1,3,4-oxadiazole system, completely distinguishing it from more electron-rich heterocycles like furan [1].

• Carbon Disparity: The ¹³C NMR spectrum reveals a characteristic split between the C2 and C5 carbons. The C2 carbon, bonded to the aryl substituent, is highly deshielded (δ ~164.9 ppm) due to extended conjugation and proximity to electronegative heteroatoms. The protonated C5 carbon resonates slightly upfield (δ ~152.5 ppm) [2].

• Regiochemical Anisotropy: The position of the methyl group on the phenyl ring (ortho vs. meta) dictates its spatial proximity to the oxadiazole core. An ortho-methyl group is forced into the magnetic deshielding cone of the oxadiazole C=N bonds, pushing its ¹H shift downfield. The meta-methyl group, free from this spatial interaction, reflects a pure inductive baseline [2].

Mechanistic causality of NMR chemical shifts in 2-(3-Methylphenyl)-1,3,4-oxadiazole.

Comparative NMR Data Analysis

The following tables synthesize the experimental NMR data for 2-(3-methylphenyl)-1,3,4-oxadiazole and its structural alternatives, acquired at 400 MHz (¹H) and 100 MHz (¹³C) in CDCl₃ [2, 3].

Table 1: ¹H NMR Chemical Shift Comparison (δ, ppm)

Compound	Oxadiazole C5–H	Phenyl Protons (Ar–H)	Methyl Protons (–CH₃)
2-(3-Methylphenyl)-1,3,4-oxadiazole	8.48 (s, 1H)	7.92 (s, 1H), 7.88 (d), 7.44–7.35 (m, 2H)	2.44 (s, 3H)
2-(2-Methylphenyl)-1,3,4-oxadiazole	8.51 (s, 1H)	7.95 (d, 1H), 7.43 (t, 1H), 7.34 (dd, 2H)	2.72 (s, 3H)
2-Phenyl-1,3,4-oxadiazole	8.42 (s, 1H)	8.11–8.05 (m, 2H), 7.59–7.48 (m, 3H)	N/A

Performance Insight: The meta-methyl protons (δ 2.44) serve as an objective baseline for a benzylic methyl group. In the ortho-alternative, the methyl group shifts drastically to δ 2.72. This +0.28 ppm difference is a direct readout of the magnetic anisotropy exerted by the adjacent oxadiazole ring, proving the utility of ¹H NMR in confirming regiochemical synthesis.

Table 2: ¹³C NMR Chemical Shift Comparison (δ, ppm)

Compound	Oxadiazole C2	Oxadiazole C5	Aromatic Carbons	Methyl Carbon
2-(3-Methylphenyl)-1,3,4-oxadiazole	164.9	152.5	139.0, 132.8, 129.0, 127.6, 124.2, 123.3	21.3
2-(2-Methylphenyl)-1,3,4-oxadiazole	164.8	152.2	138.5, 131.7, 131.4, 129.0, 126.1, 122.5	22.0
2-Phenyl-1,3,4-oxadiazole	164.8	152.7	132.0, 129.1, 127.1, 123.4	N/A

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following NMR acquisition workflow is designed as a self-validating system. Every step contains a built-in causality check to prevent artifactual data interpretation.

Step 1: Sample Preparation and Referencing

• Action: Dissolve 15 mg (for ¹H) or 45 mg (for ¹³C) of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: CDCl₃ provides the necessary lock signal, while TMS acts as the universal zero-point reference.

• Self-Validation Checkpoint: Upon preliminary scanning, the TMS peak must appear at exactly δ 0.00 ppm. If the peak deviates, the spectrometer's field-frequency lock is drifting, or the sample is contaminated. Do not proceed until the reference is absolute.

Step 2: Probe Tuning and Shimming

• Action: Execute automated or manual gradient shimming on the Z-axis to homogenize the magnetic field.

• Causality: The 1,3,4-oxadiazole ring induces complex J-coupling in the meta-tolyl aromatic region (e.g., the doublet at δ 7.88 Hz with J = 7.4 Hz). Poor shimming will broaden these peaks, obscuring the multiplicity required for structural verification.

• Self-Validation Checkpoint: Measure the full-width at half-maximum (FWHM) of the residual CHCl₃ solvent peak (δ 7.26 ppm). The FWHM must be < 1.0 Hz. A broader peak invalidates the shim profile.

Step 3: Pulse Sequence Execution

• Action: Acquire ¹H spectra at 400 MHz (16 scans, D1 = 2s) and ¹³C spectra at 100 MHz (1024 scans, D1 = 3s) using WALTZ-16 proton decoupling for the carbon channel.

• Causality: The quaternary C2 carbon (δ 164.9) lacks attached protons, meaning it does not benefit from Nuclear Overhauser Effect (NOE) enhancement and relaxes slowly. A longer relaxation delay (D1 = 3s) is mandatory to capture this signal.

• Self-Validation Checkpoint: In the raw ¹³C spectrum, locate the C2 and C5 peaks. If the C2 peak (δ 164.9) is absent or buried in the noise floor while the C5 peak (δ 152.5) is visible, the D1 delay is insufficient. The system validates itself only when both oxadiazole carbons are distinctly resolved above a 10:1 signal-to-noise ratio.

Step-by-step self-validating experimental workflow for NMR acquisition and processing.

Conclusion

The NMR characterization of 2-(3-methylphenyl)-1,3,4-oxadiazole perfectly illustrates the interplay between electronic withdrawing effects and spatial anisotropy. By utilizing a self-validating experimental protocol, researchers can confidently map the highly deshielded C5–H proton (δ 8.48) and accurately distinguish the meta-methyl group (δ 2.44) from its ortho-methyl alternative (δ 2.72). This precise comparative methodology ensures high-fidelity structural verification critical for downstream drug development and materials engineering.

References

• Applications of 1,3,4-Oxadiazole ChemicalBook URL
• Iodine-Mediated Domino Oxidative Cyclization: One-Pot Synthesis of 1,3,4-Oxadiazoles via Oxidative Cleavage of C(sp2)–H or C(sp)
• One-pot synthesis of 2-aryl-1,3,4-oxadiazoles Journal of Chemical and Pharmaceutical Research URL

A Senior Application Scientist's Guide to FTIR Spectrum Analysis: 2-(3-Methylphenyl)-1,3,4-oxadiazole

A Comparative Analysis for Structural Elucidation in Drug Discovery

Introduction: The Role of Vibrational Spectroscopy in Modern Drug Development

In the landscape of pharmaceutical research, the unambiguous characterization of novel chemical entities is paramount. Heterocyclic compounds, particularly those containing the 1,3,4-oxadiazole scaffold, are of significant interest due to their broad therapeutic potential, including antimicrobial, anti-inflammatory, and anticancer activities.[1][2][3] 2-(3-Methylphenyl)-1,3,4-oxadiazole is one such molecule, combining the stable oxadiazole ring with a substituted aromatic moiety.

Fourier-Transform Infrared (FTIR) spectroscopy serves as a rapid, non-destructive, and highly informative tool for the structural verification of these synthesized compounds. By probing the vibrational modes of molecular bonds, FTIR provides a unique "fingerprint" that can confirm the presence of key functional groups and the overall molecular architecture. This guide provides an in-depth analysis of the expected FTIR spectrum of 2-(3-Methylphenyl)-1,3,4-oxadiazole, explains the causal reasoning behind peak assignments, and presents a comparative analysis against a simpler analog to highlight subtle structural influences.

Experimental Protocol: Acquiring a High-Fidelity FTIR Spectrum

To ensure the generation of a reliable and reproducible spectrum, a self-validating experimental workflow is crucial. The following protocol utilizes Attenuated Total Reflectance (ATR), a common technique that minimizes sample preparation and is suitable for solid powder samples.

Instrumentation:

• FTIR Spectrometer (e.g., Shimadzu IR Affinity-1S, Bruker ALPHA II) equipped with a Diamond or Germanium ATR crystal.

Step-by-Step Methodology:

• Instrument Preparation & Verification:

  • Power on the spectrometer and allow the source and detector to stabilize for at least 30 minutes. This minimizes drift during the measurement period.

  • Perform a performance qualification (PQ) check using a certified polystyrene standard to verify wavenumber accuracy. This step is critical for data trustworthiness.

• ATR Crystal Cleaning:

  • Thoroughly clean the ATR crystal surface with a suitable solvent (e.g., spectroscopic grade isopropanol or acetone) using a non-abrasive wipe (e.g., lint-free lens paper).

  • This removes any residue from previous measurements that could contaminate the spectrum.

• Background Acquisition (Self-Validation Step):

  • With the clean, empty ATR anvil in place, acquire a background spectrum.

  • Parameters: Scan range: 4000-400 cm⁻¹, Resolution: 4 cm⁻¹, Number of scans: 32-64.

  • Causality: The background scan measures the ambient atmosphere (CO₂, H₂O) and the instrument's intrinsic response. By ratioing the sample scan against this background, these environmental and instrumental artifacts are computationally removed, isolating the sample's true absorbance profile. A high number of scans improves the signal-to-noise ratio (SNR).

• Sample Application:

  • Place a small amount of the solid 2-(3-Methylphenyl)-1,3,4-oxadiazole powder onto the center of the ATR crystal.

  • Lower the press anvil and apply consistent pressure to ensure intimate contact between the sample and the crystal surface. The evanescent wave that probes the sample only penetrates a few microns, making good contact essential for a strong signal.

• Sample Spectrum Acquisition:

  • Using the same parameters as the background scan, acquire the sample spectrum.

• Data Processing:

  • The resulting spectrum should be automatically ratioed against the background.

  • Apply an ATR correction algorithm if available in the software. This corrects for the wavelength-dependent depth of penetration of the evanescent wave, making the spectrum appear more like a traditional transmission spectrum.

  • Perform baseline correction to ensure all peaks originate from a flat zero-absorbance line.

Workflow for Reliable Spectral Interpretation

The following diagram illustrates a robust workflow from sample analysis to confident structural confirmation, integrating experimental data with theoretical and literature-based validation.

Sources

• 1. jddtonline.info [jddtonline.info]
• 2. impactfactor.org [impactfactor.org]
• 3. Synthesis of designed new 1,3,4-oxadiazole functionalized pyrano [2,3-f] chromene derivatives and their antimicrobial activities - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Mass Spectrometry Fragmentation of 2-(3-Methylphenyl)-1,3,4-oxadiazole and its Isomers

For researchers, scientists, and professionals in drug development, the precise structural elucidation of novel chemical entities is a cornerstone of innovation. Mass spectrometry stands as a pivotal analytical technique in this endeavor, offering profound insights into the molecular weight and structural characteristics of compounds through the analysis of their fragmentation patterns. This guide provides an in-depth comparison of the anticipated mass spectrometric behavior of 2-(3-Methylphenyl)-1,3,4-oxadiazole, contrasting it with alternative analytical methodologies and isomeric structures. The principles and experimental data cited herein are grounded in established scientific literature to ensure technical accuracy and practical applicability.

Predicted Electron Ionization (EI) Fragmentation Pattern of 2-(3-Methylphenyl)-1,3,4-oxadiazole

The fragmentation of the 1,3,4-oxadiazole ring is a characteristic process.[3][4] Key fragmentation pathways for 2-aryl-1,3,4-oxadiazoles involve the cleavage of the heterocyclic ring, often with the expulsion of stable neutral molecules like carbon monoxide (CO) and molecular nitrogen (N₂).[1][2] For 2-(3-Methylphenyl)-1,3,4-oxadiazole, with a molecular weight of 160.18 g/mol , the molecular ion peak [M]⁺• at m/z 160 would be expected.

The primary fragmentation pathways are predicted to be:

• Formation of the m-tolyl cation: A significant fragment is anticipated at m/z 91, corresponding to the tropylium ion derived from the m-tolyl group. This is a common and stable fragment for toluene derivatives.

• Cleavage of the oxadiazole ring: The 1,3,4-oxadiazole ring is prone to cleavage, leading to several characteristic fragments. A key fragmentation involves the loss of CO and N₂, resulting in the formation of fluorene or indene-type ions through skeletal rearrangement.[2] Another possibility is the cleavage of the 1,5 and 3,4 bonds of the oxadiazole ring.[4]

• Formation of the benzoyl cation analogue: A fragment corresponding to the m-methylbenzoyl cation at m/z 119 is also a plausible outcome, arising from the cleavage of the bond between the oxadiazole ring and the phenyl group, followed by charge retention on the aryl portion.

• Loss of isocyanic acid: Under certain conditions, protonated molecules of 2,5-disubstituted-1,3,4-oxadiazoles have been observed to lose isocyanic acid (a loss of 43 Da).[2]

The following Graphviz diagram illustrates the predicted major fragmentation pathways for 2-(3-Methylphenyl)-1,3,4-oxadiazole under EI-MS.

Sources

• 1. Fragmentation and skeletal rearrangements of 2-arylylamino-5-aryl-1,3,4-oxadiazoles and their noncovalent complexes with cobalt cation and cyclodextrin studied by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The abundances of fragment ions formed via skeletal rearrangements from 2,5-disubstituted-1,3,4-oxadiazoles and their theoretical calculated stabilities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Electron ionization induced fragmentation of some oxadiazole and thiadiazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

High-Efficiency HPLC Method Validation for 2-(3-Methylphenyl)-1,3,4-oxadiazole Purity: Core-Shell vs. Fully Porous Particles

As drug development pipelines accelerate, the demand for high-throughput, highly resolving analytical methods becomes critical. 2-(3-Methylphenyl)-1,3,4-oxadiazole is a prominent heterocyclic scaffold utilized in medicinal chemistry for its bioisosteric properties and metabolic stability. However, determining its purity—especially distinguishing the parent compound from closely eluting synthetic intermediates or hydrolytic degradation products—requires a robust, stability-indicating HPLC method[1],[2].

This guide objectively compares the performance of a modern Core-Shell (Superficially Porous) C18 column against a traditional Fully Porous C18 column for the purity determination of 2-(3-Methylphenyl)-1,3,4-oxadiazole. By anchoring our protocol in the ICH Q2(R2) validation guidelines[3],[4], we provide a self-validating, highly efficient workflow designed for modern pharmaceutical laboratories.

The Mechanistic Advantage: Core-Shell vs. Fully Porous Architecture

To understand why core-shell technology outperforms traditional fully porous particles, we must examine the causality through the lens of the van Deemter equation , specifically the B-term (longitudinal diffusion) and C-term (mass transfer resistance).

Traditional 5 µm fully porous particles allow solute molecules to diffuse deeply into the silica matrix. This extended diffusion path results in varied residence times, leading to peak broadening (high mass transfer resistance)[5].

Conversely, core-shell particles (e.g., 2.6 µm) feature a solid, impermeable silica core surrounded by a thin porous shell. This architecture fundamentally restricts the diffusion path[6]. Because analyte molecules cannot penetrate the solid core, they rapidly enter and exit the stationary phase. This rapid mass transfer kinetics, combined with a highly uniform particle size distribution that minimizes eddy diffusion (A-term), yields theoretical plate counts comparable to sub-2 µm fully porous particles—but at approximately 50% of the backpressure[7].

Caption: Mass transfer kinetics: Fully porous vs. Core-shell particle architecture.

Comparative Performance Data

To objectively evaluate the two column technologies, 2-(3-Methylphenyl)-1,3,4-oxadiazole was analyzed using an optimized isocratic mobile phase. The core-shell column drastically reduced analysis time and solvent consumption while simultaneously increasing resolving power.

Table 1: Chromatographic Performance Comparison

Chromatographic Parameter	Traditional Fully Porous C18 (250 x 4.6 mm, 5 µm)	Core-Shell C18 (100 x 4.6 mm, 2.6 µm)	Performance Gain
Retention Time (Rt)	12.4 min	3.8 min	69% faster analysis
Theoretical Plates (N)	~8,500	~22,000	2.5x higher efficiency
Tailing Factor (Tf)	1.45	1.12	Superior peak symmetry
System Backpressure	145 bar	160 bar	Compatible with standard HPLC
Solvent Consumption/Run	18.6 mL	3.8 mL	79% reduction in waste

Note: The core-shell column achieves UHPLC-like efficiency without exceeding the 400-bar pressure limit of conventional HPLC systems, eliminating the need for expensive hardware upgrades[6].

Experimental Methodology: A Self-Validating Protocol

A robust analytical method must be a self-validating system. The following protocol integrates System Suitability Testing (SST) as an internal feedback loop. The system is only deemed "fit-for-purpose" if the SST criteria are met prior to sample acquisition, ensuring that any variations in mobile phase preparation or column degradation are intercepted immediately.

Chromatographic Conditions & Causality

• Column: Core-Shell C18 (100 x 4.6 mm, 2.6 µm).

• Mobile Phase: Acetonitrile : 0.1% Orthophosphoric Acid in Water (60:40, v/v).

  • Causality: The acidic aqueous phase (pH ~2.5) ensures that any trace basic impurities or residual silanols on the column are fully protonated/suppressed, preventing secondary interactions that cause peak tailing[1].

• Flow Rate: 1.0 mL/min.

• Detection: UV at 245 nm (Isosbestic point determined via PDA scan for maximum sensitivity of the oxadiazole ring).

• Column Temperature: 40°C (Reduces mobile phase viscosity, further lowering backpressure and improving mass transfer).

Step-by-Step Validation Workflow (ICH Q2(R2) Compliant)

Caption: ICH Q2(R2) analytical method validation lifecycle and testing workflow.

Step 1: System Suitability Test (SST)

• Inject the working standard (50 µg/mL) five consecutive times.

• Validation Gate: Proceed only if %RSD of peak area ≤ 1.0%, Tailing Factor ≤ 1.5, and Theoretical Plates ≥ 10,000.

Step 2: Specificity via Forced Degradation To prove the method is stability-indicating, the parent compound must be resolved from its degradation products[4].

• Acid/Base Hydrolysis: Treat 1 mg/mL sample with 0.1 N HCl and 0.1 N NaOH separately; heat at 60°C for 4 hours. Neutralize before injection. (Targets cleavage of the oxadiazole ring).

• Oxidation: Treat with 3% H₂O₂ at room temperature for 4 hours.

• Validation Gate: Ensure peak purity angle < peak purity threshold (via PDA) and resolution (Rs) > 2.0 between the parent peak and the nearest degradant.

Step 3: Linearity, LOD, and LOQ

• Prepare a calibration curve from the stock solution spanning from the expected LOQ up to 120% of the target concentration (e.g., 0.5 µg/mL to 60 µg/mL).

• Calculate the Limit of Detection (LOD) and Limit of Quantitation (LOQ) using the signal-to-noise ratio method (S/N ≥ 3 for LOD; S/N ≥ 10 for LOQ).

Step 4: Accuracy and Precision

• Precision: Inject six independent preparations of the sample at 100% test concentration. Calculate %RSD.

• Accuracy (Recovery): Spike known amounts of 2-(3-Methylphenyl)-1,3,4-oxadiazole reference standard into a synthetic matrix at 80%, 100%, and 120% levels. Analyze in triplicate.

ICH Q2(R2) Validation Results Summary

The core-shell method successfully passed all ICH Q2(R2) acceptance criteria[3], demonstrating its superiority and readiness for regulatory submission.

Table 2: Method Validation Metrics (Core-Shell Column)

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Observed Result	Status
Specificity (Resolution)	Rs > 2.0 from all degradants	Rs = 3.4 (Hydrolytic stress)	Pass
Linearity (R²)	≥ 0.999	0.9998	Pass
Method Precision	%RSD ≤ 2.0% (n=6)	0.65%	Pass
Accuracy (Recovery)	98.0% - 102.0%	99.4% - 100.2%	Pass
LOD / LOQ	S/N ≥ 3 / S/N ≥ 10	0.05 µg/mL / 0.15 µg/mL	Pass

Strategic Conclusion

Upgrading from a traditional 5 µm fully porous column to a 2.6 µm core-shell column for the purity determination of 2-(3-Methylphenyl)-1,3,4-oxadiazole is not merely a hardware change; it is a strategic optimization of chromatographic physics. By minimizing mass transfer resistance, the core-shell architecture delivers a 69% reduction in run time and a 79% reduction in solvent waste, all while drastically improving peak symmetry and resolution. When paired with a self-validating, ICH Q2(R2)-compliant protocol, this method ensures unparalleled data integrity, operational efficiency, and regulatory confidence.

References

• International Council for Harmonisation (ICH). "Validation of Analytical Procedures Q2(R2)." ICH Official Site. [Link]

• European Medicines Agency (EMA). "ICH Q2(R2) Guideline on validation of analytical procedures - Step 5." EMA Official Site.[Link]

• GL Sciences. "Core Shell HPLC Columns & Technology." GL Sciences Inc.[Link]

• Shimadzu. "Core-shell column: Differences between core-shell and fully porous particles." Shimadzu Corporation.[Link]

• Chromatography Today. "Evaluation of Six Core Shell Columns Based on Separation Behaviour and Physical Properties." Chromatography Today.[Link]

• ResearchGate. "RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative." ResearchGate.[Link]

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cytotoxicity comparison of 2-(3-Methylphenyl)-1,3,4-oxadiazole vs standard drugs

Cytotoxicity Comparison Guide: 2-(3-Methylphenyl)-1,3,4-oxadiazole Derivatives vs. Standard Chemotherapeutics

The 1,3,4-oxadiazole heterocyclic core has emerged as a highly versatile pharmacophore in modern oncology. Functioning as a bioisostere for amides and esters, it offers enhanced metabolic stability, superior hydrogen-bonding capacity, and optimal lipophilicity. However, the true cytotoxic potential of this scaffold is unlocked through precise structural functionalization. Recent comparative studies highlight that the integration of a 3-methylphenyl (meta-methylphenyl) moiety yields derivatives that frequently outperform standard chemotherapeutic drugs—such as Cisplatin, Doxorubicin, and Sorafenib—in both target affinity and selectivity[1].

This guide provides a comprehensive, data-driven comparison of 2-(3-Methylphenyl)-1,3,4-oxadiazole derivatives against standard clinical alternatives, detailing the structure-activity relationships (SAR), quantitative efficacy, and the self-validating experimental protocols required to evaluate these compounds.

Mechanistic Causality: The "Meta-Methyl" Advantage

The positioning of functional groups on the phenyl ring of 1,3,4-oxadiazole derivatives dictates their binding thermodynamics within target kinase domains (such as VEGFR-2 and EGFR).

• Steric and Lipophilic Optimization: Experimental SAR data reveals that a methyl group at the meta-position (3-methylphenyl) significantly increases cytotoxic activity[1]. The meta-methyl group provides an ideal hydrophobic interaction within the allosteric pockets of receptor tyrosine kinases without inducing the steric clashes observed in ortho-substituted derivatives[1].

• Electronic Effects: Comparing the 3-methylphenyl moiety to a 3-methoxyphenyl moiety demonstrates that the electron-donating, non-polar nature of the methyl group is vastly more advantageous for antiproliferative activity than the oxygen-containing methoxy group[1]. Furthermore, shifting the methyl group to the para-position results in a dramatic decrease in cytotoxicity, underscoring the strict spatial requirements of the receptor pocket[1].

• Downstream Apoptosis: By successfully inhibiting targets like VEGFR-2, 3-methylphenyl-1,3,4-oxadiazoles induce severe mitochondrial membrane depolarization. This triggers the release of cytochrome c, activating Caspase-3 and Caspase-9, and ultimately arresting the cell cycle at the G0/G1 or G2/M phases[2][3].

Fig 1: Apoptotic signaling cascade induced by 3-methylphenyl-1,3,4-oxadiazole derivatives.

Quantitative Data: Oxadiazoles vs. Standard Drugs

When benchmarked against standard clinical agents, 3-methylphenyl-1,3,4-oxadiazole hybrids demonstrate remarkable potency, particularly against breast (MCF-7), lung (A549), and hepatic (HepG2) cancer cell lines[1][4][5]. Crucially, these derivatives maintain a high Selectivity Index (SI), showing low toxicity against normal epithelial cells (e.g., THLE-2) compared to the broad systemic toxicity of traditional chemotherapeutics[1].

Compound / Drug Class	Target Cell Line(s)	IC₅₀ Range (µM)	Normal Cell Toxicity (IC₅₀)	Apoptotic Efficacy
3-Methylphenyl-1,3,4-oxadiazole hybrids	MCF-7, HepG2, A549	1.50 – 5.10	> 16.7 µM (THLE-2)	High (Up to 22.8% induction)
Sorafenib (Standard)	HepG2	3.00 – 5.00	27.8 µM (THLE-2)	Moderate
Cisplatin (Standard)	A549	4.98	Highly Toxic (Non-selective)	Low (~10.07%)
Doxorubicin (Standard)	MCF-7, MDA-MB-231	1.62 – 3.41	Highly Toxic (Cardiotoxic)	Moderate
5-Fluorouracil (Standard)	HepG2, MCF-7	24.74 – 28.65	Toxic (Systemic)	Low to Moderate

Data synthesized from comparative in vitro evaluations of 1,3,4-oxadiazole derivatives against reference standard drugs[1][3][4][5].

Self-Validating Experimental Protocol

To objectively compare the cytotoxicity of a newly synthesized 2-(3-Methylphenyl)-1,3,4-oxadiazole derivative against standard drugs, researchers must employ a self-validating workflow. This protocol ensures that observed cell death is a result of targeted apoptotic pathways rather than non-specific necrosis.

Phase 1: Cell Culture & Synchronization

• Cell Line Selection: Cultivate both target cancer lines (e.g., HepG2, MCF-7) and a normal control line (e.g., THLE-2 or Chang liver) in DMEM supplemented with 10% FBS and 1% penicillin/streptomycin[1][6].

• Synchronization: Seed cells at a density of 5×103 cells/well in 96-well plates. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to ensure cells adhere and reach uniform log-phase growth prior to drug exposure.

Phase 2: Head-to-Head Cytotoxicity Screening (MTT Assay)

• Compound Preparation: Dissolve the 1,3,4-oxadiazole derivative and the standard drug (e.g., Sorafenib, Cisplatin) in DMSO (final DMSO concentration <0.1% to prevent solvent-induced toxicity).

• Treatment Gradient: Expose the synchronized cells to a serial dilution of the compounds (e.g., 0.1, 1, 5, 10, 25, 50 µM) for 48 hours.

• Viability Quantification: Add 20 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours. The mitochondrial succinate dehydrogenase in living cells will reduce MTT to purple formazan crystals.

• Solubilization & Reading: Discard the media, dissolve crystals in 150 µL DMSO, and measure absorbance at 570 nm using a microplate reader.

• Causality Check (Selectivity Index): Calculate the IC₅₀ for both cancer and normal lines. Calculate SI=IC50​ (Cancer)IC50​ (Normal)​ . An SI > 3 validates that the drug is selectively targeting tumor plasticity[1][3].

Phase 3: Mechanistic Validation (Flow Cytometry)

• Annexin V-FITC/PI Staining: To prove the IC₅₀ is driven by apoptosis (as expected from oxadiazoles) rather than necrosis, harvest treated cells and wash with cold PBS.

• Labeling: Resuspend in binding buffer. Add 5 µL Annexin V-FITC (binds to externalized phosphatidylserine, an early apoptotic marker) and 5 µL Propidium Iodide (PI; stains DNA in necrotic/late apoptotic cells with compromised membranes).

• Analysis: Analyze via flow cytometry within 1 hour. 3-methylphenyl-1,3,4-oxadiazoles should exhibit a significant shift toward the lower right quadrant (Annexin V+/PI-), indicating early apoptosis, vastly outperforming standards like Cisplatin[1][3].

Fig 2: Self-validating workflow for evaluating oxadiazole cytotoxicity and selectivity.

References

• 1,3,4-Oxadiazole-naphthalene hybrids as potential VEGFR-2 inhibitors: design, synthesis, antiproliferative activity, apoptotic effect, and in silico studies Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity Source: ACS Omega URL:[Link]

• Research progress on the synthesis and pharmacology of 1,3,4-oxadiazole and 1,2,4-oxadiazole derivatives Source: Semantic Scholar / Journal of Enzyme Inhibition and Medicinal Chemistry URL:[Link]

• A two-decade overview of oxadiazole derivatives as promising anticancer agents Source: Royal Society of Chemistry (RSC) URL:[Link]

• Synthesis and evaluation of selected 1,3,4-oxadiazole derivatives for in vitro cytotoxicity and in vivo anti-tumor activity Source: National Institutes of Health (NIH) / PMC URL:[Link]

Sources

• 1. 1,3,4-Oxadiazole-naphthalene hybrids as potential VEGFR-2 inhibitors: design, synthesis, antiproliferative activity, apoptotic effect, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. A two-decade overview of oxadiazole derivatives as promising anticancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03702F [pubs.rsc.org]
• 6. Synthesis and evaluation of selected 1,3,4-oxadiazole derivatives for in vitro cytotoxicity and in vivo anti-tumor activity - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 2-(3-Methylphenyl)-1,3,4-oxadiazole

Section 1: Hazard Assessment Based on Structural Analogues

The 1,3,4-oxadiazole ring system is a common scaffold in medicinal chemistry and materials science.[1][2] While each derivative's toxicological profile is unique, a review of publicly available data for analogous compounds reveals a consistent pattern of hazards. These findings form the basis of our risk assessment and subsequent PPE recommendations.

The primary hazards associated with handling 1,3,4-oxadiazole derivatives are skin irritation, serious eye irritation, and potential respiratory irritation if inhaled as a dust or aerosol.[3][4][5][6] Certain analogues also exhibit acute toxicity if swallowed, inhaled, or in contact with skin.[3][7] For instance, 2-(3-methyl-4-nitrophenyl)-1,3,4-oxadiazole is classified as an acute toxin (oral, dermal, inhalation) and a skin/eye irritant.[3] Another derivative, 2-(Chloromethyl)-5-(4-methylphenyl)-1,3,4-oxadiazole, is noted as causing severe skin burns and eye damage.[8]

Table 1: Summary of Hazards for Structurally Related 1,3,4-Oxadiazole Derivatives

Compound Name	Hazard Classification	Hazard Statement(s)
1,3,4-Oxadiazole (Parent Compound)	Skin Irritation (Category 2), Eye Irritation (Category 2A), Specific Target Organ Toxicity - Single Exposure (Category 3)	H315: Causes skin irritation, H319: Causes serious eye irritation, H335: May cause respiratory irritation[6]
2-(3-methyl-4-nitrophenyl)-1,3,4-oxadiazole	Acute Toxicity (Oral, Dermal, Inhalation), Skin Irritation, Eye Irritation	H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled, H315: Causes skin irritation, H319: Causes serious eye irritation[3]
2-(Chloromethyl)-5-(4-methylphenyl)-1,3,4-oxadiazole	Skin Corrosion (Category 1B)	H314: Causes severe skin burns and eye damage[8]
5-Phenyl-1,3,4-oxadiazole-2-methylamine hydrochloride	Skin Irritation (Category 2), Eye Irritation (Category 2)	H315: Causes skin irritation, H319: Causes serious eye irritation[9]
2-(3-NITRO-PHENYL)-5-PHENYL-(1,3,4)OXADIAZOLE	Acute Toxicity (Oral, Dermal, Inhalation)	H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled[7]

Given this evidence, it is imperative to establish a baseline of personal protective equipment that mitigates these risks effectively.

Section 2: The Core PPE Ensemble: A Multi-Layered Defense

The selection of PPE is not merely a checklist; it is a dynamic risk management strategy. The following ensemble is considered the minimum required protection for handling 2-(3-Methylphenyl)-1,3,4-oxadiazole in a laboratory setting. All handling of this compound, particularly as a solid or in volatile solvents, must be performed within a certified chemical fume hood.[8]

Eye and Face Protection: The First Line of Defense

Chemical splash goggles are mandatory.[10][11] This is a non-negotiable requirement due to the high probability of serious eye irritation posed by this class of compounds.[4][5][9]

• Causality: Standard safety glasses do not provide a seal around the eyes and are insufficient to protect against fine powders or splashes. Goggles conforming to ANSI Z87.1 (US) or EN 166 (Europe) standards are required.[4][8]

• Enhanced Protection: When there is a heightened risk of splashing or exothermic reaction (e.g., during large-scale reactions or quenching), a face shield must be worn in addition to chemical splash goggles.[11][12]

Hand Protection: Preventing Dermal Contact

Given that skin irritation is a common hazard among oxadiazole derivatives, appropriate gloves are critical.[5][9]

• Glove Selection: Disposable nitrile gloves are the standard choice for incidental contact with a wide range of organic chemicals. They provide a suitable barrier against powders and splashes.

• Protocol & Trustworthiness: Before every use, visually inspect gloves for tears or pinholes. If contact with the chemical occurs, remove the gloves immediately, wash your hands thoroughly with soap and water, and don a new pair.[4] Do not reuse disposable gloves. For prolonged handling or immersion, consult the glove manufacturer's chemical resistance guide to select a glove with a longer breakthrough time.

Body Protection: Shielding the Body

A clean, flame-resistant laboratory coat must be worn and fully buttoned.

• Causality: The lab coat protects the skin on the arms and torso from accidental spills and contamination.[11] Long-sleeved clothing should be worn underneath the lab coat to ensure complete coverage.[8]

• Material Choice: Avoid synthetic materials like polyester, which can melt and fuse to the skin upon contact with certain chemicals or in a fire. A Nomex® or treated cotton lab coat is preferable.[11]

Respiratory Protection: Mitigating Inhalation Risk

All operations involving the solid form of 2-(3-Methylphenyl)-1,3,4-oxadiazole or its solutions in volatile solvents must be conducted inside a chemical fume hood to minimize inhalation exposure.

• Causality: The 1,3,4-oxadiazole chemical family has been shown to cause respiratory irritation.[4][5][6] Engineering controls, such as a fume hood, are the primary method for preventing respiratory exposure.[8]

• When Respirators are Necessary: In situations where engineering controls are not sufficient to keep exposure below permissible limits, or during large-scale spills or emergencies, respiratory protection is required.[10][12] A NIOSH-approved air-purifying respirator with organic vapor/acid gas cartridges and a P100 particulate filter would be appropriate.[4][13] Note that the use of a respirator requires a formal respiratory protection program, including medical evaluation and fit testing, as mandated by OSHA.[11]

Section 3: Operational and Disposal Plans

A safe protocol is a self-validating one. Each step is designed to minimize exposure and prepare for contingencies.

Standard Operating Procedure: Weighing and Dissolving

The following workflow outlines the essential steps for safely handling the compound during a typical laboratory procedure.

Figure 1: Standard workflow for handling 2-(3-Methylphenyl)-1,3,4-oxadiazole.

Emergency Procedures

• Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes.[4][8] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[8][9] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[4]

• Spill: Evacuate the area. For a small spill of solid material, carefully sweep it up, avoiding dust generation, and place it in a sealed, labeled container for disposal. For a liquid spill, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed, labeled container for disposal.[4][8]

Decontamination and Disposal Plan

All waste generated from handling 2-(3-Methylphenyl)-1,3,4-oxadiazole must be treated as hazardous waste.

• Solid Waste: Contaminated gloves, paper towels, and weigh boats should be collected in a designated, sealed hazardous waste container.

• Liquid Waste: Unused solutions and solvent rinses should be collected in a separate, clearly labeled hazardous waste container. Do not mix incompatible waste streams.

• Disposal: All waste must be disposed of through your institution's environmental health and safety office, in accordance with local, state, and federal regulations.[4][5][9]

References

• 2-(3-methyl-4-nitrophenyl)
• SAFETY DATA SHEET for 2-(Chloromethyl)-5-(4-methylphenyl)-1,3,4-oxadiazole. Fisher Scientific.
• SAFETY DATA SHEET for 1,3,4-Oxadiazole-2(3H)-thione, 5-phenyl-. ThermoFisher Scientific.
• SAFETY DATA SHEET for 5-Phenyl-1,3,4-oxadiazole-2-methylamine hydrochloride. Fisher Scientific.
• Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. The Open Medicinal Chemistry Journal.
• Technical Support Center: Synthesis of 1,3,4-Oxadiazole Deriv
• OSHA Technical Manual (OTM) - Section VIII: Chapter 1.
• Personal Protective Equipment. US EPA.
• Preparation of 1,3,4-oxadiazole derivatives via supported and unsupported phosphinium dibromide reagents. Canadian Science Publishing.
• SAFETY DATA SHEET for 1-Phenyl-3-(1,2,3-thiadiazol-5-yl)urea. MilliporeSigma.
• The importance of Personal Protective Equipment in the handling of chemicals. Unknown Source.
• Chemical Safety: Personal Protective Equipment. University of California, Santa Barbara.
• 2-(3-NITRO-PHENYL)-5-PHENYL-(1,3,4)
• Synthesis of 1,3,4-oxadiazoles. Organic Chemistry Portal.
• Synthetic Approaches to 1,3,4-Oxadiazole-Containing Boronic Deriv
• Personal Protective Equipment (PPE). CHEMM.
• 1,3,4-Oxadiazole | C2H2N2O | CID 97428. PubChem.

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